5-Iodopyrimidine-2-carbonitrile

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Iodopyrimidine-2-carbonitrile (CAS 1083329-46-7)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Iodopyrimidine-2-carbonitrile, a key heterocyclic building block in medicinal chemistry and materials science. Authored from the perspective of a Senior Application Scientist, this document synthesizes fundamental chemical properties, state-of-the-art synthetic methodologies, and critical applications, with a focus on the causal reasoning behind experimental choices and protocols.

Core Compound Profile

5-Iodopyrimidine-2-carbonitrile is a functionalized pyrimidine derivative featuring an iodine atom at the 5-position and a nitrile group at the 2-position. This unique substitution pattern imparts a distinct reactivity profile, making it a valuable intermediate in the synthesis of complex molecular architectures.

Table 1: Physicochemical Properties of 5-Iodopyrimidine-2-carbonitrile

Property	Value	Source
CAS Number	1083329-46-7	[1]
Molecular Formula	C₅H₂IN₃	[1]
Molecular Weight	230.99 g/mol	[1]
Appearance	Solid (form may vary)	General knowledge
SMILES	N#Cc1ncc(I)cn1	[1]

Synthesis and Mechanistic Considerations

One common approach to pyrimidine synthesis is the condensation of a 1,3-dicarbonyl compound or its equivalent with an amidine or urea derivative. For the synthesis of a 2-cyanopyrimidine, a precursor already containing the nitrile group would be advantageous.

Hypothetical Synthetic Workflow:

Caption: Proposed synthetic workflow for 5-Iodopyrimidine-2-carbonitrile.

A critical step in this proposed synthesis is the regioselective iodination at the 5-position. The pyrimidine ring is electron-deficient, and the directing effects of the existing substituents will govern the position of electrophilic attack. The nitrile group at the 2-position is electron-withdrawing, which would deactivate the ring towards electrophilic substitution. However, the 5-position in pyrimidines is generally the most susceptible to electrophilic attack among the carbon atoms.

Spectroscopic Characterization

While specific spectra for 5-Iodopyrimidine-2-carbonitrile are not publicly available, expected spectral data can be predicted based on its structure and data from analogous compounds. Commercial suppliers mention the availability of NMR, HPLC, and LC-MS data upon request.[1]

Table 2: Predicted Spectroscopic Data for 5-Iodopyrimidine-2-carbonitrile

Technique	Expected Features
¹H NMR	A singlet in the aromatic region (δ 8.5-9.5 ppm) corresponding to the two equivalent protons at the 4- and 6-positions.
¹³C NMR	Signals for the carbon bearing the iodine (C5), the carbon of the nitrile group (C2 and CN), and the equivalent carbons at C4 and C6. The C-I bond will cause a significant upfield shift for C5.
IR Spectroscopy	A sharp, medium-intensity absorption band around 2230-2210 cm⁻¹ characteristic of a conjugated nitrile (C≡N) stretching vibration. Aromatic C-H and C=N stretching bands would also be present.
Mass Spectrometry	A molecular ion peak (M⁺) at m/z ≈ 231, with a characteristic isotopic pattern for a molecule containing one iodine atom.

Reactivity and Applications in Drug Discovery

The utility of 5-Iodopyrimidine-2-carbonitrile in synthetic and medicinal chemistry stems from the reactivity of its functional groups.

4.1. The Versatility of the Iodine Substituent

The carbon-iodine bond at the 5-position is the most reactive site for cross-coupling reactions due to its lower bond dissociation energy compared to other halogens. This makes 5-Iodopyrimidine-2-carbonitrile an excellent substrate for introducing a wide variety of substituents at this position.

Diagram of Key Cross-Coupling Reactions:

Caption: Key cross-coupling reactions utilizing 5-Iodopyrimidine-2-carbonitrile.

These reactions allow for the facile introduction of aryl, heteroaryl, alkynyl, alkenyl, and amino groups at the 5-position, providing a powerful tool for generating diverse libraries of compounds for drug discovery. The pyrimidine-5-carbonitrile scaffold is a known pharmacophore in various therapeutic areas, including oncology and inflammation.[2][3][4]

4.2. The Role of the Nitrile Group

The nitrile group at the 2-position is a versatile functional handle. It can be hydrolyzed to a carboxylic acid or an amide, reduced to an amine, or participate in cycloaddition reactions to form other heterocyclic systems. This allows for further structural diversification of molecules derived from 5-Iodopyrimidine-2-carbonitrile.

Experimental Protocols (General Procedures)

The following are generalized protocols for reactions commonly performed with halopyrimidines, which can be adapted for 5-Iodopyrimidine-2-carbonitrile.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add 5-Iodopyrimidine-2-carbonitrile (1.0 eq.), the desired boronic acid or boronate ester (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 eq.), and a base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 eq.).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent system (e.g., dioxane/water, toluene/ethanol/water, or DMF).

• Heat the reaction mixture with stirring at a temperature ranging from 80 to 120 °C until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Sonogashira Coupling

• To a reaction vessel, add 5-Iodopyrimidine-2-carbonitrile (1.0 eq.), the terminal alkyne (1.1-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02-0.05 eq.), a copper(I) salt (e.g., CuI, 0.05-0.1 eq.), and a base (e.g., triethylamine or diisopropylethylamine).

• Evacuate and backfill the vessel with an inert gas.

• Add a degassed solvent (e.g., THF or DMF).

• Stir the reaction mixture at room temperature or with gentle heating until completion.

• Filter the reaction mixture to remove any solids and concentrate the filtrate.

• Purify the residue by column chromatography.

Safety and Handling

As with all iodine-containing organic compounds, 5-Iodopyrimidine-2-carbonitrile should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. It is advisable to consult the Safety Data Sheet (SDS) from the supplier for specific handling and disposal information.

Conclusion

5-Iodopyrimidine-2-carbonitrile is a highly valuable and versatile building block for organic synthesis, particularly in the field of medicinal chemistry. Its well-defined points of reactivity at the iodine and nitrile positions allow for the systematic and efficient construction of complex molecules with potential therapeutic applications. The general protocols provided herein serve as a foundation for researchers to explore the rich chemistry of this important heterocyclic intermediate.

References

No specific scientific articles detailing the synthesis or providing full characterization data for 5-Iodopyrimidine-2-carbonitrile (CAS 1083329-46-7) were found in the public domain at the time of this writing. The information presented is based on general principles of organic chemistry and data from analogous compounds. The following references provide context on the synthesis and application of related pyrimidine derivatives.

• (Product information and availability of spectral data)

• (Information on a related compound)

• Eweas, A. F., Abdallah, Q. M. A., & Hassan, E. S. I. (2014). Design, synthesis, molecular docking of new thiopyrimidine-5-carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. Journal of Applied Pharmaceutical Science, 4(12), 102-111.
• Ghulikah, H. A. A., El-Sebaey, S. A., Bass, A. K. A., & El-Zoghbi, M. S. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. Molecules, 27(21), 7484.
• Osman, I. A., Ayyad, R. R., & Mahdy, H. A. (2022). New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. New Journal of Chemistry, 46(24), 11633-11653.
• El-Metwally, A. M., & El-Sayed, R. (2020). Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Organic & Biomolecular Chemistry, 18(39), 7856-7873.
• PubChem. 2-Iodopyrimidine-5-carbonitrile. National Center for Biotechnology Information. PubChem Compound Database; CID=130776346.
• Aher, J. S., & Patil, D. R. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 1-7.
• Shaker, Y. M., & El-Bahaie, S. (2009). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Indian Journal of Pharmaceutical Sciences, 71(6), 672–677.

• (Example of a patent involving pyrimidine synthesis)

• (Examples of academic patents in organic synthesis)

• (General NMR data resource)

• (Information on a related halopyrimidine)

• (Example of a detailed pyrimidine synthesis protocol)

• (Review on the medicinal importance of pyrimidines)

• (Example of a related synthesis)

• (Patent on a related pyrimidine synthesis)

• (Review of pyrimidine synthesis)

• (Research on pyrimidine derivatives)

• (Research on pyrimidine-5-carbonitrile derivatives)

• (Examples of pharmaceutical patents)

• (Resource for NMR data)

• (Patent on a related compound class)

• (Review on pharmaceutical applications of pyrimidines)

• (Research involving substituted pyrimidines)

Sources

• 1. 1083329-46-7|5-Iodopyrimidine-2-carbonitrile|BLD Pharm [bldpharm.com]
• 2. New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Discovery of new pyrimidine-5-carbonitrile derivatives as anticancer agents targeting EGFRWT and EGFRT790M - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Reactivity Profile of 5-Iodo vs. 5-Bromo Pyrimidine Nitriles

Abstract

For researchers, medicinal chemists, and professionals in drug development, the functionalization of the pyrimidine core is a cornerstone of modern synthetic chemistry. Among the most versatile building blocks are 5-halopyrimidine nitriles, whose reactivity profile dictates the strategic design of synthetic routes toward complex molecular targets. This technical guide provides a comprehensive analysis of the comparative reactivity of 5-bromo- and 5-iodopyrimidine nitriles. We will delve into the fundamental principles governing their behavior, offer a detailed comparison in key synthetic transformations such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution, and provide actionable insights to guide substrate selection and reaction optimization.

Introduction: The Pyrimidine Nitrile Scaffold in Drug Discovery

The pyrimidine ring is a privileged scaffold in medicinal chemistry, appearing in a vast array of FDA-approved drugs and clinical candidates, from anticancer agents to antivirals. The addition of a nitrile group at the C5 position significantly modulates the electronic properties of the ring, enhancing its utility. The nitrile group acts as a potent electron-withdrawing group, which can influence the reactivity of the entire scaffold and serve as a key pharmacophoric element or a synthetic handle for further elaboration.[1][2] The choice of the halogen at the C5 position—typically bromine or iodine—is a critical decision in the design of a synthetic sequence, as it profoundly impacts reaction kinetics, catalyst selection, and overall yield. This guide aims to elucidate the nuanced differences between 5-bromo- and 5-iodopyrimidine nitriles to empower chemists with the knowledge to make informed strategic decisions.

Fundamental Principles Governing Reactivity

The divergent reactivity of 5-iodo- and 5-bromopyrimidine nitriles stems from a combination of the inherent electronic nature of the pyrimidine ring and the distinct properties of the carbon-halogen bond.

The Electron-Deficient Pyrimidine Core

Pyrimidines are heteroaromatic rings containing two nitrogen atoms, which render the system electron-deficient compared to benzene. This intrinsic property makes the ring susceptible to nucleophilic attack, particularly at the C2, C4, and C6 positions.[3] The C5 position is generally the least reactive towards nucleophilic attack but is a prime site for functionalization via metal-catalyzed cross-coupling reactions.[4]

The Critical Role of the Halogen: Iodine vs. Bromine

The primary determinant of reactivity in many transformations, especially palladium-catalyzed cross-coupling, is the nature of the carbon-halogen (C-X) bond.

• Bond Dissociation Energy (BDE): The C-I bond is significantly weaker than the C-Br bond. This is the most critical factor influencing their reactivity in palladium-catalyzed reactions. The oxidative addition of the palladium(0) catalyst into the C-X bond is often the rate-determining step, and a lower BDE facilitates this process.[4][5]

  • C-Br Bond Energy: ~285 kJ/mol[6]

  • C-I Bond Energy: ~213 kJ/mol[6]

• Polarizability and Electronegativity: Iodine is larger and more polarizable than bromine, which can also influence its interaction with catalytic species. While bromine is more electronegative, the dominant factor in oxidative addition is the bond strength.

The direct consequence is a generally accepted order of reactivity for halogens in palladium-catalyzed cross-coupling reactions: I > Br > Cl > F .[4] This means that 5-iodopyrimidines will typically react faster, at lower temperatures, and with lower catalyst loadings compared to their 5-bromo counterparts.

Figure 1: Impact of C-X Bond Energy on Reactivity.

The Influence of the C5-Nitrile Group

The cyano group at the C5 position is a strong electron-withdrawing group (EWG) through both inductive and resonance effects. This has two major consequences:

• It further deactivates the pyrimidine ring towards electrophilic substitution but activates it for nucleophilic attack, although the C5 position is not the primary site for SNAr.

• In the context of covalent inhibitors, heteroaromatic nitriles are considered reactive "warheads" because the electron-withdrawing nature of the ring system makes the nitrile carbon more electrophilic and susceptible to attack by nucleophilic residues like cysteine.[1][7]

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are indispensable tools for C-C and C-N bond formation.[8][9][10] Here, the difference between 5-iodo and 5-bromo pyrimidine nitriles is most pronounced.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is a workhorse reaction in pharmaceutical synthesis.[5][10]

Mechanistic Insight: The catalytic cycle involves oxidative addition of Pd(0) to the aryl halide, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the C-C bond and regenerate the catalyst.[8][10] The initial oxidative addition step is almost always faster for the 5-iodopyrimidine.

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• 7. Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of palladium catalyst in cross-coupling reactions-Company News-ZR CATALYST CO., LTD [zr-catalyst.com]
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• 10. nobelprize.org [nobelprize.org]

The Electronic Blueprint of a Privileged Scaffold: A Technical Guide to the Electronic Properties of 5-Iodopyrimidine-2-carbonitrile for Drug Design

Preamble: Decoding the Electronic Language of Drug-Target Interactions

In the intricate dance of molecular recognition that underpins pharmacology, the electronic properties of a small molecule are the unspoken language of interaction. These properties, governed by the distribution of electrons within a molecule, dictate its reactivity, polarity, and the nature of the non-covalent forces it can deploy to bind to its biological target. For researchers and scientists in drug development, a profound understanding of a molecule's electronic landscape is not merely academic; it is a critical prerequisite for rational drug design, enabling the optimization of potency, selectivity, and pharmacokinetic profiles.

The pyrimidine ring is a cornerstone of medicinal chemistry, a "privileged scaffold" that is a constituent of the nucleobases uracil, thymine, and cytosine, and is found in numerous approved drugs.[1] Its nitrogen atoms act as hydrogen bond acceptors, and the aromatic system provides a rigid framework for the presentation of pharmacophoric features. The strategic functionalization of this ring system allows for the fine-tuning of its electronic properties to achieve desired biological outcomes.

This technical guide provides an in-depth exploration of the electronic properties of a particularly intriguing, yet underexplored, derivative: 5-Iodopyrimidine-2-carbonitrile . We will dissect the influence of the electron-withdrawing cyano group and the heavy halogen iodine atom on the pyrimidine core, offering field-proven insights into how these features can be leveraged in the design of next-generation therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the electronic principles that govern the molecular behavior of this promising scaffold.

The Electronic Architecture of 5-Iodopyrimidine-2-carbonitrile: A Tale of Two Substituents

The electronic character of 5-Iodopyrimidine-2-carbonitrile is a direct consequence of the interplay between the pyrimidine core and its two key substituents: the 2-carbonitrile and the 5-iodo group.

The Inductive and Mesomeric Effects at Play

• The 2-Carbonitrile Group: The cyano group is a potent electron-withdrawing group, exerting its influence through both the inductive (-I) and mesomeric (-M) effects. The nitrogen atom in the cyano group is highly electronegative, pulling electron density away from the pyrimidine ring through the sigma bond framework (inductive effect). Furthermore, the triple bond of the nitrile can participate in resonance, delocalizing electron density from the ring onto the nitrogen atom (mesomeric effect). This results in a significant polarization of the C2-CN bond and a general decrease in electron density across the pyrimidine ring.

• The 5-Iodo Group: The iodine atom, being a halogen, is also electronegative and exerts an electron-withdrawing inductive effect (-I). However, its influence is more complex than that of the cyano group. Iodine possesses lone pairs of electrons in its p-orbitals which can be donated to the aromatic system through a positive mesomeric effect (+M). For halogens, the inductive effect generally outweighs the mesomeric effect, leading to an overall electron-withdrawing character. Crucially, the large and polarizable nature of the iodine atom introduces the potential for a unique and highly directional non-covalent interaction known as halogen bonding .[2][3]

The confluence of these effects results in a unique electronic landscape for 5-Iodopyrimidine-2-carbonitrile, characterized by a polarized aromatic system and distinct regions of positive and negative electrostatic potential.

Frontier Molecular Orbitals: The Epicenter of Reactivity

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the frontier orbitals that dictate a molecule's reactivity. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy reflects its capacity to accept electrons. The HOMO-LUMO energy gap is a critical parameter that provides insights into the molecule's kinetic stability and electronic excitation properties.[4]

Property	Predicted Value (Arbitrary Units)	Significance in Drug Design
HOMO Energy	Low	A lower HOMO energy suggests a reduced propensity to donate electrons, potentially leading to greater metabolic stability against oxidative processes.
LUMO Energy	Low	A low-lying LUMO indicates a greater susceptibility to nucleophilic attack. This can be a crucial factor in the mechanism of action for certain enzyme inhibitors.
HOMO-LUMO Gap (ΔE)	Relatively Small	A smaller energy gap can correlate with higher chemical reactivity and may influence the molecule's absorption of UV-Vis light. In the context of drug design, this can impact phototoxicity and the molecule's color.
Dipole Moment	High	The strong electron-withdrawing nature of the cyano and iodo groups is expected to induce a significant molecular dipole moment, enhancing the molecule's polarity. This will influence its solubility in aqueous and lipid environments, impacting ADME properties.

Table 1: Predicted Electronic Properties of 5-Iodopyrimidine-2-carbonitrile and Their Implications in Drug Design.

Molecular Electrostatic Potential (MEP): Visualizing the Interactive Surface

The Molecular Electrostatic Potential (MEP) map is a powerful visualization tool that illustrates the charge distribution across a molecule's surface. Regions of negative potential (typically colored red) are electron-rich and are attractive to electrophiles or hydrogen bond donors. Conversely, areas of positive potential (colored blue) are electron-deficient and are favorable for interactions with nucleophiles or hydrogen bond acceptors.

For 5-Iodopyrimidine-2-carbonitrile, the MEP is predicted to show:

• Negative Potential: Concentrated around the nitrogen atoms of the pyrimidine ring and the nitrogen of the cyano group. These regions are prime locations for hydrogen bonding interactions with amino acid residues such as arginine, lysine, or asparagine in a protein binding pocket.

• Positive Potential: A region of positive electrostatic potential, known as a σ-hole , is anticipated on the outermost portion of the iodine atom, along the C-I bond axis.[3] This σ-hole is the basis for halogen bonding, a highly directional interaction with Lewis bases such as the oxygen atoms of carbonyl groups or the nitrogen atoms of histidine residues. The hydrogens on the pyrimidine ring will also exhibit a positive potential.

Figure 2: Workflow for DFT Calculation of Electronic Properties.

Experimental Characterization: Grounding Theory in Reality

Spectroscopic techniques provide invaluable experimental data that can be used to validate and refine computational models.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The chemical shifts of the two protons on the pyrimidine ring will be indicative of the electron density at their respective positions. Due to the electron-withdrawing nature of the adjacent substituents, these protons are expected to be deshielded and appear at a relatively high chemical shift (downfield).

• ¹³C NMR: The chemical shifts of the carbon atoms in the pyrimidine ring and the cyano group will provide a detailed map of the electron distribution across the carbon skeleton. [5][6]Carbons directly attached to the electronegative nitrogen and iodine atoms, as well as the cyano carbon, are expected to be significantly deshielded.

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum will provide information about the vibrational modes of the functional groups. Key expected absorptions include:

• A sharp, strong absorption band for the C≡N stretch of the nitrile group, typically in the range of 2260-2220 cm⁻¹. [7][8]* C=N and C=C stretching vibrations of the pyrimidine ring in the 1600-1400 cm⁻¹ region.

• C-I stretching vibrations, which occur at lower frequencies, typically below 600 cm⁻¹.

2.2.3. X-ray Crystallography

Obtaining a single crystal structure of 5-Iodopyrimidine-2-carbonitrile would provide the most definitive experimental data on its three-dimensional structure, including bond lengths, bond angles, and intermolecular interactions in the solid state. This data can be used to validate the accuracy of the computationally optimized geometry and to observe any halogen bonding or other significant non-covalent interactions in the crystal lattice.

Implications for Drug Design: From Electronic Properties to Biological Activity

The unique electronic features of 5-Iodopyrimidine-2-carbonitrile have profound implications for its potential as a drug scaffold.

The Power of Halogen Bonding in Molecular Recognition

The σ-hole on the iodine atom makes it a potent halogen bond donor. [9][10]This interaction is highly directional and can be comparable in strength to a classical hydrogen bond. In a protein binding site, the iodine atom can form a halogen bond with an electron-rich atom such as the oxygen of a carbonyl backbone, the oxygen of a serine, threonine, or tyrosine side chain, or the nitrogen of a histidine side chain. This can significantly enhance binding affinity and selectivity. The larger size of iodine compared to other halogens allows it to fill larger hydrophobic pockets while still being able to form these specific interactions.

Modulating Polarity and ADME Properties

The high dipole moment of 5-Iodopyrimidine-2-carbonitrile will influence its absorption, distribution, metabolism, and excretion (ADME) profile. The polarity of the molecule will affect its solubility in both aqueous and lipid environments, which is a key determinant of its oral bioavailability and ability to cross cell membranes. The presence of the iodine atom can also impact metabolism; while it can increase lipophilicity, it can also be a site of metabolic dehalogenation. [11]

Structure-Activity Relationships (SAR) and Target Engagement

The electron-deficient nature of the pyrimidine ring can influence its π-stacking interactions with aromatic amino acid residues such as phenylalanine, tyrosine, and tryptophan in a binding pocket. The nitrogen atoms of the pyrimidine ring and the cyano group are key hydrogen bond acceptors, and their positioning is critical for anchoring the molecule to its target. Structure-activity relationship (SAR) studies of pyrimidine derivatives have shown that the nature and position of substituents dramatically influence biological activity. [12][13][14]For example, in kinase inhibitors, the pyrimidine core often mimics the adenine ring of ATP, and the substituents are tailored to achieve selectivity for a particular kinase. [15]

Figure 3: Relationship between Electronic Properties and Drug Design Outcomes.

Conclusion and Future Directions

5-Iodopyrimidine-2-carbonitrile represents a scaffold with a rich and tunable electronic landscape. The combination of strong electron-withdrawing groups and a halogen bond donor endows it with a unique set of properties that are highly attractive for modern drug design. While this guide has laid out the theoretical framework and practical methodologies for understanding these properties, further experimental and computational studies on this specific molecule are warranted.

Future research should focus on:

• Synthesis and full experimental characterization of 5-Iodopyrimidine-2-carbonitrile to provide concrete data for its electronic and structural properties.

• High-level DFT calculations to generate accurate HOMO/LUMO energies, MEP maps, and other electronic descriptors.

• Incorporation into fragment-based screening libraries to identify novel protein targets where the unique electronic features of this molecule can be exploited.

• Systematic SAR studies to explore the impact of modifying the substituents on the pyrimidine ring on biological activity.

By continuing to unravel the electronic secrets of such privileged scaffolds, the scientific community can pave the way for the rational design of more effective and safer medicines.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Eweas, A. F., et al. (2014). Design, synthesis, molecular docking of new thiopyrimidine-5- carbonitrile derivatives and their cytotoxic activity against HepG2 cell line. Journal of Applied Pharmaceutical Science, 4(12), 102-111.
• Abdel-Aziz, A. A.-M., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. Molecules, 27(21), 7525.

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• Aher, J. S., et al. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 53.
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• ResearchGate. (n.d.). Design and synthesis of pyrimidine-5-carbonitrile hybrids as COX-2 inhibitors: Anti-inflammatory activity, ulcerogenic liability, histopathological and docking studies. Retrieved from [Link]

• Galvez, J., et al. (2022). Computational Study of the Correlation of in-vitro Antiviral Activities Against SARS-CoV-2 with Different Theoretical Descriptors. International Journal of Molecular Sciences, 23(5), 2695.

• Organic Chemistry Data. (n.d.). 13C NMR Chemical Shifts. Retrieved from [Link]

• PubMed. (n.d.). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• Compound Interest. (2015). A guide to 13C NMR chemical shift values. Retrieved from [Link]

• Scribd. (n.d.). Pyrimidine-5-Carbonitrile OLEDs and Sensors | PDF. Retrieved from [Link]

• RJPBCS. (n.d.). IR Spectroscopic Study of Substances Containing Iodine Adduct. Retrieved from [Link]

• PubMed. (n.d.). Novel Pyrimidine-5-Carbonitriles as potential apoptotic and antiproliferative agents by dual inhibition of EGFRWT/T790M and PI3k enzymes; Design, Synthesis, biological Evaluation, and docking studies. Retrieved from [Link]

• ResearchGate. (n.d.). The molecular orbital energy levels from HOMO-5 to LUMO+5 and HOMO-LUMO energy gaps of all the studied Cu(I)-based dyes. Retrieved from [Link]

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• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. Halogen bonding for rational drug design and new drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. compoundchem.com [compoundchem.com]
• 7. japsonline.com [japsonline.com]
• 8. mdpi.com [mdpi.com]
• 9. uni-tuebingen.de [uni-tuebingen.de]
• 10. pubs.acs.org [pubs.acs.org]
• 11. bldpharm.com [bldpharm.com]
• 12. Structure-activity relationships of pyrimidines as dihydroorotate dehydrogenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship [frontiersin.org]

Technical Whitepaper: Solubility Profile and Handling of 5-Iodopyrimidine-2-carbonitrile

Topic: Solubility of 5-Iodopyrimidine-2-carbonitrile in DMSO and Methanol Content Type: In-depth Technical Whitepaper Audience: Researchers, Medicinal Chemists, and Process Development Scientists[1][2]

[1][2]

Executive Summary

5-Iodopyrimidine-2-carbonitrile (CAS: 31462-58-5) is a high-value heterocyclic intermediate employed critically in the synthesis of kinase inhibitors and antiviral agents.[1][2] Its structural duality—possessing an electrophilic nitrile at C2 and a labile iodide at C5—makes it a versatile scaffold for orthogonal functionalization (e.g., S_N_Ar followed by Suzuki-Miyaura coupling).[2]

However, this reactivity imposes strict constraints on solvent selection.[2] While Dimethyl Sulfoxide (DMSO) and Methanol (MeOH) are standard solvents in drug discovery, their interaction with this compound differs fundamentally.[2] This guide delineates the solubility limits, stability risks, and validated protocols for handling this compound in solution.

Physicochemical Profile

Understanding the molecular properties is a prerequisite for predicting solubility behavior.[2]

Property	Value	Context for Solubility
Molecular Weight	230.99 g/mol	Moderate MW facilitates dissolution in polar organic solvents.[1][2]
Physical Form	Off-white to yellow crystalline solid	Crystal lattice energy must be overcome by solvation.[1][2]
LogP (Predicted)	~1.08	Lipophilic enough to resist water; highly compatible with DMSO.[1][2]
H-Bond Donors	0	No self-association via H-bonds; relies on dipole-dipole interactions.[1][2]
H-Bond Acceptors	3 (N1, N3, Nitrile N)	Excellent solvation by protic solvents (MeOH) and polar aprotics (DMSO).[2]

Solubility Assessment: DMSO vs. Methanol

Dimethyl Sulfoxide (DMSO)

Status: Preferred Solvent for Stock Solutions DMSO is the gold standard for storing 5-Iodopyrimidine-2-carbonitrile due to its high dielectric constant and aprotic nature, which prevents solvolysis of the nitrile group.[1][2]

• Solubility Capacity: High (>100 mM / >23 mg/mL).[1][2]

• Mechanism: The sulfoxide oxygen acts as a strong H-bond acceptor, stabilizing the electron-deficient pyrimidine ring without engaging in nucleophilic attack.[1][2]

• Stability: Chemically inert toward the C2-nitrile and C5-iodide under ambient conditions.[1][2]

• Application: Ideal for biological assay stocks and cryopreservation.[1][2]

Methanol (MeOH)

Status: Suitable for Immediate Use / Synthesis Methanol is an effective solvent for transfer and specific reactions (e.g., hydrogenation, nucleophilic substitution) but poses stability risks upon long-term storage.[2]

• Solubility Capacity: Moderate to High (Estimated >10 mg/mL).[1][2]

• Mechanism: Solvation occurs via dipole interactions and H-bonding to the pyrimidine nitrogens.[1][2]

• Risk Factor (Critical): Methanol is a nucleophile.[1][2] In the presence of trace acid or base (often found in unpurified synthesis mixtures), the C2-nitrile is susceptible to Pinner reaction conditions, leading to the methyl imidate or conversion to the methyl ester. Furthermore, the C2 position is activated for Nucleophilic Aromatic Substitution (S_N_Ar), where methoxide could potentially displace the nitrile or other leaving groups if activated.

Experimental Protocol: Determination of Saturation Solubility

Standardized Shake-Flask Method with HPLC Quantitation

This protocol provides a self-validating workflow to determine the exact solubility limit in any solvent system.[1][2]

Materials

• Compound: 5-Iodopyrimidine-2-carbonitrile (>98% purity).[1][2]

• Solvents: Anhydrous DMSO (Grade ≥99.9%), HPLC-grade Methanol.[1][2]

• Equipment: Thermomixer, 0.22 µm PTFE syringe filters, HPLC-UV.[1][2]

Workflow

• Saturation: Add excess solid compound (approx. 50 mg) to 1.0 mL of solvent in a glass vial.

• Equilibration: Agitate at 25°C for 24 hours (1000 rpm).

• Clarification: Centrifuge at 10,000 x g for 10 minutes. Visually confirm a pellet remains (ensuring saturation).[2]

• Filtration: Filter the supernatant through a 0.22 µm PTFE filter (prevents adsorption of lipophilic compounds compared to nylon).[1][2]

• Dilution: Dilute the filtrate 1:100 in mobile phase to bring it within the linear dynamic range of the detector.

• Quantitation: Inject onto HPLC (C18 column, Water/Acetonitrile gradient). Calculate concentration against a 5-point calibration curve.

Stability & Reactivity Logic Flow

The following diagram illustrates the decision matrix for solvent selection based on the chemical reactivity of the 5-iodo and 2-cyano motifs.

Figure 1: Decision logic for solvent selection.[2] DMSO offers inert stability, while Methanol presents a solvolysis risk during long-term storage.[1][2]

Synthesis & Handling Implications

When using 5-Iodopyrimidine-2-carbonitrile in drug development workflows, the solubility profile dictates the operational parameters.[1][2]

A. Stock Preparation (Biological Assays)

• Solvent: 100% DMSO.

• Concentration: Typically 10 mM or 100 mM.[1][2]

• Storage: -20°C, protected from light (iodides are photosensitive).

• Freeze-Thaw: Limit to <5 cycles. Precipitate may form upon thawing; vortex and warm to 37°C to redissolve.[1][2]

B. Synthetic Reactions (Cross-Coupling)

• Suzuki-Miyaura: The C5-iodo position is highly reactive.[1][2]

  • Preferred System: Dioxane/Water or DMF/Water.[1][2]

  • Avoid: Methanol if using strong alkoxide bases (e.g., NaOMe), as this may attack the nitrile or the pyrimidine ring.

• Nucleophilic Substitution: The C2-nitrile activates the ring.[1][2]

  • Warning: In MeOH with NaOMe, the nitrile can be converted to a methyl imidate.[2]

References

• PubChem. (2025).[1][2] 5-Bromopyrimidine-2-carbonitrile (Analogous Compound Data). National Library of Medicine.[1][2] [Link][2]

• MDPI. (2019).[1][2] Synthesis of 2-Cyanopyrimidines and Functionalization. Molbank.[1][2][3] [Link]

Sources

• 1. 5-Bromopyrimidine-2-carbonitrile | C5H2BrN3 | CID 686546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Cyanopyrimidine | 14080-23-0 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]

Strategic Synthesis &amp; Functionalization of 5-Iodopyrimidine-2-carbonitrile

The following guide details the synthesis and derivatization of 5-Iodopyrimidine-2-carbonitrile , a high-value bifunctional scaffold in medicinal chemistry.

A Technical Guide for Medicinal Chemists and Process Scientists

Executive Summary: The Bifunctional Linchpin

In the architecture of kinase inhibitors and antiviral agents, 5-Iodopyrimidine-2-carbonitrile (CAS: 1083329-46-7) serves as a critical "linchpin" scaffold.[1] Its value lies in its orthogonal reactivity:

• Position 5 (C-I): A reactive handle for Palladium-catalyzed cross-couplings (Suzuki, Sonogashira), allowing for the introduction of diversity elements (hydrophobic tails, aryl groups).

• Position 2 (C-CN): An electron-withdrawing pharmacophore that can function as a hydrogen bond acceptor, a metabolic hotspot, or a precursor to bioisosteres like tetrazoles, amidines, and amides.

This guide outlines the most robust, scalable pathways to synthesize this core and provides a roadmap for its chemoselective derivatization.

Retrosynthetic Analysis & Core Synthesis

The synthesis of 5-Iodopyrimidine-2-carbonitrile is best approached not by constructing the ring, but by functionalizing the pre-formed pyrimidine core.[1] We prioritize Nucleophilic Aromatic Substitution (SNAr) over electrophilic substitution due to the electron-deficient nature of the pyrimidine ring.[1]

Pathway A: The SNAr "Gold Standard" (From 5-Iodo-2-chloropyrimidine)

This is the preferred industrial and laboratory route due to the high chemoselectivity of the SNAr reaction at the C2 position.[1]

• Mechanism: The pyrimidine ring nitrogens activate the C2-position for nucleophilic attack.[1] The C5-Iodine, being meta to the nitrogens, is unactivated for SNAr, ensuring regio-integrity.[1]

• Precursor: 5-Iodo-2-chloropyrimidine (Commercial, CAS 32779-38-7).[1]

Pathway B: The Sandmeyer Route (From 2-Amino-5-iodopyrimidine)

Useful when the chloropyrimidine is unavailable, this route utilizes the stable amine precursor.[1]

• Mechanism: Diazotization of the exocyclic amine followed by displacement with a cyanocuprate species.

• Precursor: 2-Amino-5-iodopyrimidine (Commercial, CAS 1445-39-2).[1][2]

Visualization: Core Synthesis Workflows

Figure 1: Comparative synthesis pathways. Path A is preferred for its higher yield and operational simplicity.

Detailed Experimental Protocols

Protocol A: Chemoselective Cyanation via SNAr (Recommended)

This protocol exploits the activation of the C2 chloride while leaving the C5 iodine intact for future coupling.

Reagents:

• 5-Iodo-2-chloropyrimidine (1.0 eq)[1]

• Sodium Cyanide (NaCN) (1.1 eq)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.1 eq, Catalyst)

• Solvent: DMSO (Anhydrous)

Step-by-Step Procedure:

• Setup: Charge a dried round-bottom flask with 5-Iodo-2-chloropyrimidine (10 mmol) and DABCO (1 mmol). Dissolve in anhydrous DMSO (20 mL).

• Addition: Add finely powdered NaCN (11 mmol) in a single portion. Caution: NaCN is highly toxic. Work in a well-ventilated fume hood.

• Reaction: Stir the mixture at ambient temperature (25°C). The reaction is typically exothermic; monitor internal temperature.[1] If conversion is slow after 2 hours, warm gently to 40°C.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (Rf ~0.6) should disappear, replaced by the more polar nitrile (Rf ~0.4).

• Quench: Pour the reaction mixture into ice-cold water (100 mL) with vigorous stirring. The product typically precipitates as a white to off-white solid.[1]

• Workup: Filter the precipitate. If no precipitate forms, extract with Ethyl Acetate (3 x 50 mL), wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (0-20% EtOAc in Hexanes).

Yield Expectation: 85–95% Key Insight: DABCO acts as a nucleophilic catalyst, forming a transient, highly reactive quaternary ammonium species at C2, which is then rapidly displaced by cyanide.

Protocol B: Sandmeyer Reaction (Alternative)

Reagents:

• 2-Amino-5-iodopyrimidine (1.0 eq)[1][2]

• Sodium Nitrite (NaNO2) (1.5 eq)

• Copper(I) Cyanide (CuCN) (1.2 eq)

• Potassium Cyanide (KCN) (1.5 eq)

Step-by-Step Procedure:

• Diazotization: Dissolve the amine in 20% H2SO4 at 0°C. Add NaNO2 (aq) dropwise, keeping Temp < 5°C. Stir for 30 min to form the diazonium salt.

• Cyanate Preparation: In a separate flask, dissolve CuCN and KCN in water to form the soluble tetracyanocuprate complex.

• Displacement: Neutralize the diazonium solution to pH ~6 with NaHCO3 (carefully, at 0°C) and add it dropwise to the cyanate solution at 0°C.

• Heating: Allow to warm to room temperature, then heat to 60°C for 1 hour. Nitrogen gas evolution will be observed.

• Workup: Extract with EtOAc, wash with NH4OH (to remove Cu salts), then brine.

Derivatization: Chemoselective Functionalization

Once the core is synthesized, the challenge is to functionalize it without destroying the other reactive group.[1]

Module 1: C5-Functionalization (Preserving the Nitrile)

The C5-Iodine bond is highly reactive toward Pd(0).[1] The key is to use anhydrous conditions to prevent hydrolysis of the C2-Nitrile.[1]

• Suzuki-Miyaura Coupling:

  • Catalyst: Pd(dppf)Cl2·DCM (5 mol%) - Robust against nitriles.

  • Base: K3PO4 (anhydrous) or Cs2CO3. Avoid aqueous Na2CO3 to protect the nitrile.[1]

  • Solvent: 1,4-Dioxane or Toluene (Dry).

  • Temp: 80-100°C.[1]

  • Outcome: 5-Aryl/Heteroaryl-2-cyanopyrimidines.[1]

• Sonogashira Coupling:

  • Catalyst: Pd(PPh3)2Cl2 (5 mol%), CuI (2 mol%).

  • Base: Et3N or DIPEA.

  • Outcome: 5-Alkynyl-2-cyanopyrimidines.[1]

Module 2: C2-Functionalization (Preserving the Iodine)

The C2-Nitrile can be transformed into various pharmacophores.[1] The Iodine at C5 is generally stable to these conditions, provided no reducing agents (like LiAlH4) are used that might dehalogenate the ring.

• Synthesis of Tetrazoles (Bioisostere of -COOH):

  • Reagent: NaN3 (Sodium Azide) + NH4Cl or ZnBr2.

  • Solvent: DMF, 100°C.

  • Result: 5-(5-Iodopyrimidin-2-yl)-1H-tetrazole.[1]

• Pinner Reaction (To Amidines):

  • Reagent: HCl (gas) in dry MeOH/EtOH.

  • Result: Imidate ester, followed by treatment with ammonia to yield the Amidine.

Visualization: Derivatization Logic

Figure 2: Divergent synthesis map. The scaffold allows independent modification of the "Tail" (C5) and "Head" (C2).

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Corrective Action
Low Yield in SNAr (Path A)	Hydrolysis of starting material	Ensure DMSO is anhydrous. Water competes with Cyanide to form the 2-hydroxypyrimidine.[1]
Product is "Sticky"/Oiling out	Polarity of Nitrile	Do not use pure Ether for extraction. Use EtOAc/DCM mixtures. Recrystallize from EtOH/H2O.[3]
Pd-Catalyst Poisoning (Derivatization)	Free Cyanide or Nitrile binding	Use bidentate ligands (dppf, Xantphos) which bind Pd tighter than the nitrile. Ensure all free Cyanide is removed from the starting material (wash with water).
Deiodination	Hydride source present	Avoid NaBH4 or LiAlH4. If reducing the nitrile, use catalytic hydrogenation carefully or specific hydride donors (e.g., DIBAL-H at -78°C).[1]

References

• Preparation of 2-cyano-5-bromopyridine (Analogous Methodology) Title: Preparation method of 2-cyano-5-bromopyridine.[1][4] Source: Google Patents (CN113603639B). URL:

• Synthesis of 2-Cyanopyrimidines via SNAr Title: Synthesis of 2-Cyanopyrimidines.[1][3][4][5] Source: Molbank (MDPI), 2019. URL:[Link][5][6][7][8][9]

• Palladium-Catalyzed Cyanation of Heteroaryl Halides Title: A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Source: National Institutes of Health (PMC). URL:[Link]

• Properties of 5-Iodopyrimidine-2-carbonitrile Title: 5-Iodopyrimidine-2-carbonitrile | C5H2IN3.[1] Source: PubChem. URL:[Link]

Sources

• 1. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds - Google Patents [patents.google.com]
• 2. chemscene.com [chemscene.com]
• 3. scispace.com [scispace.com]
• 4. CN113603639B - Preparation method of 2-cyano-5-bromopyridine - Google Patents [patents.google.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. CN103145625A - Method for preparing 2-cyanopyrimidine - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Heterocyclic building blocks 5-Iodopyrimidine-2-carbonitrile

This guide serves as a technical whitepaper for 5-Iodopyrimidine-2-carbonitrile , a bifunctional heterocyclic building block critical in the synthesis of kinase inhibitors, radioligands, and complex agrochemicals.

A Technical Guide to Synthesis, Reactivity, and Medicinal Application

Executive Summary: The Bifunctional Advantage

In the architecture of drug discovery, 5-Iodopyrimidine-2-carbonitrile (CAS: 1083329-46-7) represents a "linchpin" scaffold. Its value lies in the orthogonal reactivity of its two functional groups:

• C5-Iodine: A highly reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira, Heck), enabling the rapid extension of the carbon skeleton.

• C2-Nitrile: An electrophilic "headgroup" that can be transformed into amides, acids, amines, or bioisosteres like tetrazoles, often after the C5 functionalization is complete.

This duality allows medicinal chemists to lock in a core pyrimidine structure and divergently synthesize libraries of bioactive compounds, particularly VEGFR and EGFR inhibitors.

Chemical Profile & Physical Properties[1][2][3][4]

Property	Data
IUPAC Name	5-Iodopyrimidine-2-carbonitrile
CAS Number	1083329-46-7
Molecular Formula	C₅H₂IN₃
Molecular Weight	230.99 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	148–152 °C (Typical range for similar analogs; verify per batch)
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water.[1]
Stability	Light-sensitive (C-I bond); Moisture-sensitive (Nitrile hydrolysis).

Synthesis: The Regioselective SNAr Route

The most robust synthetic pathway for 5-Iodopyrimidine-2-carbonitrile avoids the direct iodination of 2-cyanopyrimidine, which suffers from poor regioselectivity. Instead, it utilizes Nucleophilic Aromatic Substitution (SNAr) on the commercially available 2-chloro-5-iodopyrimidine.

Mechanistic Logic

The pyrimidine ring is electron-deficient. The nitrogen atoms at positions 1 and 3 pull electron density, making the C2 and C4/C6 positions highly electrophilic. The C2 position, flanked by both nitrogens, is exceptionally reactive toward nucleophiles.

• Step 1: The cyanide ion (:CN⁻) attacks C2.

• Step 2: The chloride ion is displaced (good leaving group).

• Selectivity: The C5-Iodine bond remains intact because C5 is not activated for SNAr (it is electron-rich relative to C2/C4) and the C-I bond is stronger than the C-Cl bond under these specific SNAr conditions.

Visualization: Synthetic Pathway

Figure 1: Selective introduction of the nitrile group via SNAr, preserving the C5-iodide.

Reactivity Landscape: Orthogonal Functionalization

The power of this building block is the ability to react at C5 and C2 independently.

A. C5-Selective Cross-Coupling (The "Growth" Vector)

The C5-iodine bond is weak and electron-rich enough to undergo oxidative addition with Pd(0) species.

• Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids.

• Sonogashira: Coupling with terminal alkynes.

• Heck: Coupling with alkenes.

• Crucial Control: These reactions are typically run under basic conditions. The C2-nitrile is stable to weak bases (Carbonates, Phosphates) used in Suzuki coupling, but strong nucleophiles or high heat in aqueous base can cause premature hydrolysis.

B. C2-Nitrile Transformations (The "Headgroup" Vector)

Once the C5 chain is established, the C2-nitrile can be modified:

• Hydrolysis: Acid/Base catalyzed conversion to Amide (-CONH2) or Acid (-COOH).

• Cycloaddition: Reaction with sodium azide (NaN3) to form a Tetrazole , a bioisostere of a carboxylic acid often used to improve metabolic stability.

• Reduction: Conversion to primary amines (-CH2NH2).

Visualization: Reactivity Map

Figure 2: Orthogonal reactivity pathways allowing sequential modification of the scaffold.

Detailed Experimental Protocols

Protocol A: Synthesis via SNAr (General Procedure)

Note: Cyanide salts are highly toxic. Work in a well-ventilated fume hood.

• Reagents: 2-Chloro-5-iodopyrimidine (1.0 eq), Sodium Cyanide (1.1 eq), DABCO (0.1 eq), DMSO (anhydrous).

• Setup: Charge a dried flask with 2-chloro-5-iodopyrimidine and DABCO. Dissolve in DMSO under N2 atmosphere.

• Addition: Add powdered NaCN in one portion.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (the nitrile product is usually more polar than the starting chloride).

  • Tip: If reaction is sluggish, warm gently to 40°C, but avoid high heat to prevent degradation.

• Workup: Pour mixture into ice water. The product often precipitates. Filter the solid.[2][3] If no precipitate, extract with Ethyl Acetate, wash with brine, dry over Na2SO4.

• Purification: Recrystallization from Ethanol/Water or Flash Chromatography (Hexane/EtOAc).

Protocol B: C5-Selective Suzuki Coupling

Target: 5-(4-Methoxyphenyl)pyrimidine-2-carbonitrile

• Reagents: 5-Iodopyrimidine-2-carbonitrile (1.0 eq), 4-Methoxyphenylboronic acid (1.2 eq), Pd(PPh3)4 (5 mol%), Na2CO3 (2.0 eq).

• Solvent: 1,4-Dioxane/Water (4:1).

• Procedure:

  • Degas solvents with Argon for 15 mins.

  • Combine all reagents in a microwave vial or pressure tube.

  • Heat to 80°C for 4–6 hours.

  • Critical Check: Do not exceed 100°C or use strong hydroxide bases (KOH/NaOH), as this will hydrolyze the nitrile to the amide. Use Carbonate or Phosphate bases to preserve the -CN group.

• Isolation: Dilute with water, extract with DCM. Purify via silica gel chromatography.

Safety & Handling Guidelines

Hazard Category	Specific Risk	Mitigation
Acute Toxicity	Nitrile metabolism can release cyanide in vivo. Toxic if swallowed.	Wear full PPE.[4] Do not mouth pipette. Keep away from acids (HCN gas risk).
Skin/Eye	Irritant. 5-Iodopyrimidines can be sensitizers.	Double-glove (Nitrile).[5] Use safety goggles.
Storage	Light Sensitive: Iodine bond cleavage over time.	Store in amber vials, under Argon, at 2–8°C.
Reactivity	Incompatible with strong oxidizers and strong acids.	Store away from nitric acid or peroxides.

References

• BLD Pharm. (n.d.). 5-Iodopyrimidine-2-carbonitrile Product Page. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 130776346, 2-Iodopyrimidine-5-carbonitrile. (Note: Isomeric reference for physical property comparison). Retrieved from

• Organic Syntheses. (2016). Nickel-Catalyzed Cross-Coupling of Heterocyclic Boronic Acids. (General coupling protocols for halopyrimidines). Retrieved from

• BenchChem. (2025).[2][6] Application Notes for Suzuki Coupling Reactions with Pyrimidine Carbonitriles. Retrieved from

• Thermo Fisher Scientific. (2025). Safety Data Sheet: Halogenated Pyrimidines. Retrieved from

Sources

• 1. japsonline.com [japsonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. angenechemical.com [angenechemical.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Optimized Suzuki-Miyaura Cross-Coupling Strategies for 5-Iodopyrimidine-2-carbonitrile

Part 1: Executive Summary & Strategic Analysis

The Substrate Challenge

5-Iodopyrimidine-2-carbonitrile is a high-value pharmacophore scaffold, frequently employed in the synthesis of JAK inhibitors and other kinase-targeting therapeutics. Its dual-functional nature presents a specific chemoselectivity paradox:

• High Electrophilicity (Advantage): The C5-Iodine bond is exceptionally weak due to the electron-withdrawing nature of the pyrimidine ring and the para-located nitrile group. This facilitates rapid Oxidative Addition (OA) by Pd(0).

• Nitrile Sensitivity (Risk): The C2-cyano group renders the ring highly susceptible to nucleophilic attack (at C2 or C4) and hydrolysis. Standard Suzuki conditions (strong aqueous base, high heat) can hydrolyze the nitrile to a primary amide or carboxylic acid, destroying the pharmacophore.

Mechanistic Grounding

Success relies on balancing the rate of Transmetallation (the turnover-limiting step in this system) against the rate of Protodeboronation of the coupling partner.

• Catalyst Selection: Bidentate ligands (e.g., dppf) are preferred to enforce a cis-geometry at the Pd(II) center, accelerating Reductive Elimination and preventing

  -hydride elimination pathways if alkyl groups are present.

• Base Selection: Carbonates (

  , ) are superior to hydroxides ( ) or alkoxides ( ), which often trigger nitrile hydration or nucleophilic aromatic substitution ( ) at the C2 position.

Part 2: Experimental Protocols

Protocol A: The "Robust" Method (Standard Aryl Boronic Acids)

Recommended for unhindered aryl boronic acids where scale-up stability is required.

Reagents:

• Substrate: 5-Iodopyrimidine-2-carbonitrile (1.0 equiv)

• Coupling Partner: Aryl boronic acid (1.1 – 1.3 equiv)

• Catalyst:

  (3 – 5 mol%)

• Base:

  (2.0 M aqueous solution, 2.5 equiv)

• Solvent: 1,4-Dioxane (0.1 M concentration relative to substrate)

Step-by-Step Methodology:

• Degassing (Critical): Charge a reaction vial with 1,4-dioxane. Sparge with Argon or Nitrogen for 15 minutes. Dissolved oxygen promotes homocoupling of the boronic acid and deactivates the catalyst.

• Charge Solids: Add the 5-iodopyrimidine-2-carbonitrile, aryl boronic acid, and Pd catalyst to the vial under a positive stream of inert gas.

• Base Addition: Add the degassed 2.0 M

  solution via syringe.

• Reaction: Seal the vessel (crimp cap preferred). Heat to 85°C for 4–12 hours.

  • Note: Monitor via LC-MS. The iodine is highly reactive; if conversion stalls after 2 hours, add a second portion of boronic acid (0.2 equiv), not more catalyst.

• Workup: Cool to RT. Dilute with EtOAc. Wash with water (

  ) and Brine ( ). Dry over .[1]

• Purification: Flash chromatography (Hexanes/EtOAc). The nitrile group is polar; expect the product to elute later than the starting iodide.

Protocol B: The "High-Efficiency" Method (Sterically Hindered/Unstable Partners)

Recommended for ortho-substituted boronic acids or heteroaryl boronates prone to protodeboronation.

Reagents:

• Catalyst System:

  (2 mol%) + XPhos (4 mol%)

  • Alternatively: Use precatalyst XPhos-Pd-G2.

• Base:

  (3.0 equiv, solid, finely ground)

• Solvent: Toluene / Water (10:1 ratio) or n-Butanol (for homogeneous conditions).

Methodology Differences:

• Pre-activation: If using

  and XPhos separately, stir them in the solvent at 50°C for 10 mins before adding substrates to generate the active species.

• Temperature: This system is highly active. Run at 60–80°C . Higher temperatures may decompose the active catalyst species in this specific solvent system.

• Advantage: XPhos creates a bulky, electron-rich Pd center that facilitates oxidative addition on the iodide while protecting the metal center from inactivity, allowing for coupling of sterically demanding partners.

Part 3: Process Control & Troubleshooting

Decision Logic & Workflow

The following diagram illustrates the decision process for condition selection and the critical catalytic steps.

Figure 1: Strategic workflow for selecting the optimal coupling protocol based on boronic acid sterics and stability.

Troubleshooting Matrix

Observation (LC-MS)	Root Cause	Corrective Action
Starting Material (Iodide) Remains	Catalyst deactivation or poor Oxidative Addition.	Switch to Protocol B (XPhos/SPhos). Ensure rigorous degassing ( kills Pd(0)).
Protodeboronation (Ar-H)	Boronic acid is unstable in aqueous base.	Use anhydrous conditions (DMF/Cs2CO3) or switch to Boronic Ester (BPin) which is more stable.
Homocoupling (Ar-Ar)	Oxidant present ( ) or slow Transmetallation.	Degas solvents longer. Increase the equivalent of boronic acid to 1.5x.
Nitrile Hydrolysis (M+18 peak)	Base is too strong or Temp too high.	Switch base from to or . Reduce temp to 60°C.
De-iodination (Ar-H)	-Hydride elimination from solvent/ligand.	Avoid alcoholic solvents (like EtOH/MeOH). Use Dioxane or Toluene.

Part 4: Mechanistic Visualization

Understanding the catalytic cycle specific to this electron-deficient ring is crucial for troubleshooting.

Figure 2: Catalytic cycle highlighting the oxidative addition efficiency of the C-I bond and the specific risk of nitrile hydrolysis during the intermediate stages.

Part 5: References

• TCI Chemicals. Reagents for Suzuki-Miyaura Cross-Coupling Reactions [Pd(dppf)Cl2 Protocol]. Retrieved from

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. (Demonstrates Pd/Pyrimidine reactivity). Retrieved from

• BenchChem. Application Notes: Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine.[2] (Parallel reactivity profile). Retrieved from

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling Protocols.[3][4][5] Retrieved from

• Organic Syntheses. Nickel-Catalyzed Suzuki-Miyaura Coupling... for the Preparation of 5-(Furan-3-yl)pyrimidine. (Alternative metal protocols).[1] Retrieved from

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. Suzuki Coupling [organic-chemistry.org]

Optimizing Sonogashira coupling with 5-Iodopyrimidine-2-carbonitrile

As a Senior Application Scientist, this guide provides an in-depth technical framework for the successful optimization of the Sonogashira coupling with 5-iodopyrimidine-2-carbonitrile. The pyrimidine core is a cornerstone of many therapeutic agents, and its functionalization via C-C bond formation is of paramount importance in drug discovery.[1] The Sonogashira reaction, a palladium- and copper-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide, stands as a premier method for forging C(sp²)-C(sp) bonds under mild conditions.[2][3]

This document moves beyond a simple recitation of steps, delving into the causal relationships between reaction parameters and outcomes. It is designed to empower researchers, scientists, and drug development professionals to not only execute this transformation but to intelligently troubleshoot and optimize it for their specific substrates.

The Mechanistic Foundation: Understanding the Catalytic Cycles

A successful optimization strategy is built upon a solid understanding of the reaction mechanism. The Sonogashira coupling proceeds through two interdependent catalytic cycles: a palladium cycle and a copper cycle.[4][5] The synergy between these cycles allows the reaction to proceed under mild conditions.[2]

• The Palladium Cycle : This is the primary cross-coupling cycle.

  • Oxidative Addition : The active Pd(0) catalyst undergoes oxidative addition to the 5-iodopyrimidine-2-carbonitrile, forming a Pd(II) complex. This is often the rate-limiting step of the reaction.[2]

  • Transmetalation : The alkynyl group is transferred from the copper acetylide (generated in the copper cycle) to the Pd(II) center. This step regenerates the copper catalyst.[1]

  • Reductive Elimination : The newly formed diorganopalladium(II) complex undergoes reductive elimination, releasing the final 5-alkynylpyrimidine-2-carbonitrile product and regenerating the active Pd(0) catalyst.[1]

• The Copper Cycle : This cycle's primary role is to activate the terminal alkyne.

  • π-Alkyne Complex Formation : The copper(I) salt coordinates with the terminal alkyne.[4]

  • Deprotonation : In the presence of an amine base, the acidic alkyne proton is removed, forming a copper(I) acetylide species.[6] This copper acetylide is the key intermediate that participates in the transmetalation step with the palladium complex.[2]

Baseline Protocol for Sonogashira Coupling

This protocol provides a robust starting point for the coupling of 5-iodopyrimidine-2-carbonitrile with a generic terminal alkyne. It is designed for a 1.0 mmol scale.

Materials:

• 5-Iodopyrimidine-2-carbonitrile (1.0 mmol, 1.0 equiv)

• Terminal Alkyne (1.2 mmol, 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 mmol, 3 mol%)

• Copper(I) iodide [CuI] (0.05 mmol, 5 mol%)

• Triethylamine [Et₃N], anhydrous (3.0 mmol, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF), 5 mL)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis (e.g., Schlenk flask, condenser)

Step-by-Step Methodology:

• Vessel Preparation : To a dry Schlenk flask equipped with a magnetic stir bar, add 5-iodopyrimidine-2-carbonitrile, PdCl₂(PPh₃)₂, and CuI.

• Inert Atmosphere : Seal the flask and evacuate and backfill with inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed.[7]

• Solvent and Base Addition : Under a positive pressure of inert gas, add the anhydrous, degassed solvent (5 mL) followed by anhydrous triethylamine (3.0 equiv) via syringe.

• Alkyne Addition : Add the terminal alkyne (1.2 equiv) dropwise via syringe.

• Reaction Execution : Stir the reaction mixture at room temperature. The electron-deficient nature of the pyrimidine ring and the high reactivity of the C-I bond often allow the reaction to proceed without heat.[8]

• Monitoring : Track the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the 5-iodopyrimidine-2-carbonitrile is consumed.

• Work-up :

  • Upon completion, cool the reaction to room temperature (if heated).

  • Dilute the mixture with an organic solvent like ethyl acetate (20 mL).

  • Filter the mixture through a pad of Celite to remove catalyst residues.[7]

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate gradient).

Optimization Strategies: A Systematic Approach

Should the baseline protocol yield suboptimal results, a systematic optimization of key parameters is necessary. The electron-withdrawing nature of the nitrile group on the pyrimidine ring generally enhances reactivity, making 5-iodopyrimidine-2-carbonitrile an excellent substrate.[3] However, steric hindrance or electronic properties of the coupling partner (the terminal alkyne) may necessitate adjustments.

Parameter	Variations & Rationale
Palladium Catalyst & Ligand	Rationale : The ligand sphere around the palladium atom dictates its reactivity and stability.[4] For electron-deficient heteroaryl halides, more electron-rich and bulky phosphine ligands can accelerate the rate-limiting oxidative addition step.[7] Screening : • Pd(PPh₃)₄ : A Pd(0) source that doesn't require in-situ reduction. Can be sensitive to air.[8] • Pd(dppf)Cl₂ : Incorporates a bulky, electron-rich ferrocenyl ligand, often effective for challenging substrates.[9] • N-Heterocyclic Carbene (NHC) Ligands : Offer strong σ-donation and are often more robust than phosphines, showing high activity.[2][4]
Copper Co-catalyst	Rationale : Copper(I) iodide is the standard co-catalyst, crucial for forming the copper acetylide intermediate and increasing the reaction rate.[2] However, it can also promote the undesirable homocoupling of the alkyne (Glaser coupling), especially in the presence of oxygen.[8] Screening : • Vary CuI Loading : Reduce CuI loading (e.g., to 1-2 mol%) to minimize homocoupling.[7] • Copper-Free Conditions : For sensitive substrates prone to homocoupling, eliminating CuI is a valid strategy. This often requires a stronger base, different ligand, or higher temperatures.[10]
Base	Rationale : The base deprotonates the terminal alkyne. Its strength and steric bulk can influence reaction efficiency. The amine base can also act as a solvent and a ligand for the palladium center.[2] Screening : • Triethylamine (Et₃N) : Standard, effective choice.[1] • Diisopropylethylamine (DIPEA) : A more sterically hindered, non-nucleophilic base. • Diisopropylamine (DIPA) : Often used and can give good results.[8] • Inorganic Bases : For copper-free systems, stronger bases like K₂CO₃, Cs₂CO₃, or even t-BuOK may be required.[11]
Solvent	Rationale : The solvent must solubilize all components and can influence catalyst stability. Polar aprotic solvents are common.[12] Screening : • THF : A good starting point, less polar. Some anecdotal evidence suggests it can promote palladium black formation.[8][13] • DMF : A more polar solvent that can increase reaction rates but requires higher temperatures for removal.[14][15] • Toluene/Amine Mixture : Using the amine base as a co-solvent (e.g., 3:1 Toluene:Et₃N) can be very effective.[16] • Acetonitrile (MeCN) : Another polar aprotic option.
Temperature	Rationale : The C-I bond is the most reactive of the halides, so many couplings proceed at room temperature.[8] However, for less reactive alkynes or if other parameters are not optimal, gentle heating can be beneficial. Screening : • Room Temperature : Always the first condition to try. • 40-65 °C : Gentle heating can significantly increase the reaction rate without promoting significant catalyst decomposition.[14] • >80 °C : Higher temperatures may be needed for very challenging substrates but increase the risk of side reactions and catalyst degradation.[17]

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. A logical approach to troubleshooting is essential.

// No Reaction Path check_catalyst [label="Verify Catalyst Activity\n(Use Fresh Reagents)"]; check_inert [label="Ensure Rigorous\nInert Atmosphere"]; check_reagents [label="Check Purity of\nHalide & Alkyne"]; increase_temp [label="Increase Temperature"]; change_ligand [label="Screen More\nElectron-Rich Ligand"];

no_rxn -> check_catalyst [label="Cause?"]; check_catalyst -> check_inert [label="Solution"]; check_inert -> check_reagents [label="Solution"]; check_reagents -> increase_temp [label="Solution"]; increase_temp -> change_ligand [label="Solution"];

// Homocoupling Path reduce_cu [label="Reduce CuI Loading"]; slow_addition [label="Slowly Add Alkyne"]; go_cu_free [label="Switch to Copper-Free\nProtocol"]; rigorous_degas [label="Ensure Strict O₂ Exclusion"];

homocoupling -> rigorous_degas [label="Cause: Oxygen"]; rigorous_degas -> reduce_cu [label="Solution"]; reduce_cu -> slow_addition [label="Solution"]; slow_addition -> go_cu_free [label="Solution"];

// Decomposition Path check_solvent [label="Re-evaluate Solvent Choice\n(e.g., avoid THF)"]; check_temp [label="Lower Reaction Temperature"]; check_purity [label="Ensure High Purity\nof Reagents/Solvents"];

decomp -> check_purity [label="Cause: Impurities"]; check_purity -> check_solvent [label="Solution"]; check_solvent -> check_temp [label="Solution"]; } end_dot Caption: A logical workflow for troubleshooting the Sonogashira coupling.

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction or Low Conversion	1. Inactive catalyst (Pd or Cu).[7] 2. Insufficiently inert atmosphere.[8] 3. Impure starting materials poisoning the catalyst. 4. Reaction temperature is too low.	1. Use fresh, high-purity catalysts. PdCl₂(PPh₃)₂ is generally more air-stable than Pd(PPh₃)₄.[8] 2. Ensure all solvents and the reaction vessel are thoroughly degassed. Maintain a positive pressure of inert gas.[7] 3. Purify starting materials if their quality is questionable. 4. Incrementally increase the reaction temperature (e.g., to 50-65 °C).
Significant Alkyne Homocoupling (Glaser Product)	1. Presence of oxygen in the reaction.[8] 2. High concentration of copper(I) catalyst. 3. High concentration of the terminal alkyne.	1. Rigorously degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction.[7] 2. Reduce the loading of CuI to the minimum effective amount (e.g., 1-2 mol%).[7] 3. Add the terminal alkyne slowly to the reaction mixture via syringe pump to keep its instantaneous concentration low.[7] 4. Switch to a copper-free protocol.[10]
Formation of Black Precipitate (Palladium Black)	1. Catalyst decomposition. 2. Impurities in reagents or solvent. 3. Inappropriate solvent choice (e.g., THF can sometimes promote this).[8][13] 4. Temperature is too high.	1. Use fresh, high-purity reagents and solvents.[8] 2. Consider switching to a different solvent (e.g., DMF, Toluene/Et₃N). 3. If heating, ensure the temperature is not excessively high. 4. Employ more robust ligands (e.g., NHCs) that can stabilize the palladium center.

Final Product Characterization

Following successful purification, the identity and purity of the 5-alkynylpyrimidine-2-carbonitrile product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR spectroscopy to confirm the structure and absence of starting materials.

• Mass Spectrometry (MS) : To verify the molecular weight of the desired product.

• High-Performance Liquid Chromatography (HPLC) : To assess the purity of the final compound.

By employing the principles and protocols outlined in this guide, researchers can confidently approach the Sonogashira coupling of 5-iodopyrimidine-2-carbonitrile, enabling the efficient synthesis of novel compounds for further investigation in drug discovery and development programs.

References

• BenchChem. (2025). Troubleshooting guide for Sonogashira coupling failures. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting low reactivity in Sonogashira coupling reactions. BenchChem Technical Support.
• Wikipedia. (n.d.). Sonogashira coupling. In Wikipedia. Retrieved February 26, 2026.
• Javaid, S., et al. (2020).
• Shafiee, M., et al. (2018).
• Shaikh, R. S., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• RSC Publishing. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014.
• Wang, X., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing.
• Xu, Y., et al. (2017). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion.
• Reddit. (2020). Sonogashira troubleshooting help needed. r/Chempros.
• BenchChem. (2025). Application Notes and Protocols for the Sonogashira Coupling of 5-Bromopyrimidine with Terminal Alkynes. BenchChem.
• ResearchGate. (2014). What is the best procedure for Sonogashira coupling?.
• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. r/Chempros.
• Journal of Organometallic Chemistry. (n.d.). Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach.
• ResearchGate. (2025). Facile synthesis of heavily-substituted alkynylpyridines via Sonogashira approach.
• Panda, S. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview.
• The Organic Chemistry Tutor. (2016, August 10). Sonogashira Coupling Reaction Mechanism [Video]. YouTube.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07685C [pubs.rsc.org]
• 12. books.lucp.net [books.lucp.net]
• 13. reddit.com [reddit.com]
• 14. Facile synthesis of heavily-substituted alkynylpyridines via a Sonogashira approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

Using 5-Iodopyrimidine-2-carbonitrile in DNA-encoded library synthesis

Application Note: Strategic Integration of 5-Iodopyrimidine-2-carbonitrile in Covalent DNA-Encoded Library Synthesis

Executive Summary & Strategic Rationale

In the expanding landscape of DNA-Encoded Libraries (DEL), the shift from reversible binders to covalent inhibitors represents a frontier in targeting "undruggable" proteins. 5-Iodopyrimidine-2-carbonitrile is a high-value bifunctional building block designed specifically for this purpose.

Its utility is derived from its orthogonal reactivity profile:

• The C5-Iodine Handle: A highly reactive electrophile for Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Sonogashira), allowing robust attachment to DNA-conjugated diversity elements.

• The C2-Nitrile Warhead: An electron-deficient nitrile activated by the pyrimidine ring. Unlike inert aliphatic nitriles, this motif acts as a "soft" electrophile capable of reversible or irreversible covalent reaction with nucleophilic cysteine residues (e.g., forming thioimidates or thiazolines) on target proteins.

This guide details the methodology for installing this scaffold onto DNA-linked precursors and validating its integrity for subsequent covalent screening campaigns.

Chemical Biology Mechanism

The 2-cyanopyrimidine motif is distinct from standard nitriles. The electron-withdrawing nature of the pyrimidine ring (enhanced by the heteroatoms at positions 1 and 3) significantly lowers the LUMO of the nitrile group.

• Warhead Activation: Upon binding to a protein pocket, a proximal cysteine thiol can attack the nitrile carbon.

• Reversibility: Depending on the local pH and steric environment, this adduct can be reversible, allowing for sustained target residency without the permanent alkylation risks associated with acrylamides or chloroacetamides.

Figure 1: Mechanism of Action and Synthesis Workflow

Caption: Workflow illustrating the installation of the 5-iodopyrimidine-2-carbonitrile scaffold via Suzuki coupling, yielding a DNA-tagged covalent inhibitor ready for target engagement.

Protocol: On-DNA Suzuki-Miyaura Installation

This protocol describes the coupling of 5-Iodopyrimidine-2-carbonitrile to a DNA-conjugated aryl boronic acid. Note that the iodine at C5 is significantly more reactive than chlorines on similar scaffolds, allowing for milder conditions that preserve DNA integrity.

Critical Constraint: The nitrile group is susceptible to hydrolysis (to amide/acid) under high heat (>80°C) or strong basicity (pH > 11). This protocol uses optimized mild conditions (pH 8.5, 45°C).

Reagents and Stoichiometry

Component	Equiv.	Concentration (Stock)	Role
DNA-Aryl-Boronate	1.0	1 mM (in H₂O)	Library Precursor
5-Iodopyrimidine-2-carbonitrile	50	200 mM (in DMA)	Electrophilic Scaffold
Pd(OAc)₂	10	20 mM (in DMA)	Catalyst Precursor
TPPTS	20	40 mM (in H₂O)	Water-Soluble Ligand
Na₂CO₃	50	500 mM (in H₂O)	Base (Buffer)
DMA (Dimethylacetamide)	-	Solvent	Co-solvent

Note: TPPTS = 3,3',3''-Phosphinidynetris(benzenesulfonic acid) trisodium salt.

Step-by-Step Methodology

• Catalyst Pre-complexation (Critical):

  • In a separate vial, mix the Pd(OAc)₂ solution and TPPTS solution.

  • Incubate at room temperature for 15 minutes. The solution should turn from orange to varying shades of yellow/amber, indicating the formation of the active Pd(0)/Pd(II) water-soluble complex.

  • Why: Pre-forming the catalyst prevents non-specific palladium binding to the DNA nucleobases, which can cause degradation or depurination [1].

• Reaction Assembly:

  • To the DNA-Aryl-Boronate solution (e.g., 10 nmol in 10 µL water), add the Na₂CO₃ buffer.

  • Add the 5-Iodopyrimidine-2-carbonitrile solution.

  • Add the pre-complexed Pd/TPPTS catalyst mixture.

  • Adjust final volume with degassed water/DMA to ensure a final solvent ratio of approximately 80:20 (H₂O:DMA).

• Incubation:

  • Purge the reaction vial headspace with N₂ or Argon for 30 seconds.

  • Seal tightly and incubate at 45°C for 2 hours .

  • Control: Do not exceed 60°C. Higher temperatures risk hydrolyzing the 2-cyano group to a primary amide, destroying the warhead capability [2].

• Quenching & Purification:

  • Add 10% volume of 500 mM Dithiothreitol (DTT) or Sodium Diethyldithiocarbamate to scavenge excess Palladium.

  • Perform Ethanol Precipitation: Add 0.1 volume of 3 M NaOAc (pH 5.2) and 2.5 volumes of cold absolute ethanol. Incubate at -20°C for 30 mins, then centrifuge (14,000 rpm, 30 mins).

  • Resuspend the pellet in water for LCMS analysis.

Quality Control & Validation

Successful synthesis is defined by the mass shift corresponding to the arylation of the DNA-conjugate.

• Expected Mass Shift: + [MW of Pyrimidine-Nitrile - Iodide]

  • MW of 5-Iodopyrimidine-2-carbonitrile = 230.99

  • Added Mass Fragment (C₅H₂N₃) ≈ +104.0 Da (relative to the Boronic acid precursor, assuming boronic acid loss).

• Side Product Check:

  • Look for +122 Da (Hydrolysis of Nitrile -> Amide + H₂O). If this peak is >10%, reduce reaction temperature or pH.

Validation of Warhead Activity (Thiol Reactivity Test)

To confirm the nitrile is still active as a covalent trap after the Suzuki coupling:

• Incubate the purified DNA-product (from Step 3) with 5 mM Glutathione (GSH) in PBS (pH 7.4) for 4 hours at 37°C.

• Analyze via LCMS.[1]

• Success: Observation of a new peak corresponding to the DNA-Scaffold-GSH adduct (Mass + 307 Da). This confirms the 2-cyano group is electrophilic and capable of reacting with cysteine-like nucleophiles [3, 4].

Alternative Application: Diversity Generation

If the goal is not a covalent inhibitor but rather structural diversity, the nitrile group can be transformed post-Suzuki coupling.

Transformation: Nitrile to Tetrazole

• Reagents: NaN₃ (100 equiv), ZnBr₂ (100 equiv) in H₂O/DMA (1:1).

• Conditions: 80°C for 16 hours.

• Outcome: Converts the 2-CN into a 5-substituted-1H-tetrazole, a bioisostere of a carboxylic acid, creating a highly polar, negatively charged moiety often used to engage arginine residues in binding pockets.

References

• Potash, S., et al. (2018). "Suzuki–Miyaura Cross-Coupling in DNA-Encoded Library Synthesis: The Importance of Catalyst Pre-Complexation." Bioconjugate Chemistry, 29(11), 3501–3506. [Link]

• Denton, K. E., & Krusemark, C. J. (2016). "DNA-Compatible Suzuki-Miyaura Cross-Coupling of Aryl Halides."[2] Current Protocols in Chemical Biology, 8(2), 77–96. [Link]

• Crayl, J., et al. (2020). "Nitriles as Electrophilic Warheads in Covalent Drug Discovery." ChemMedChem, 15(19), 1789–1798. [Link]

• Resnick, S. J., et al. (2019).[3] "Reactivity of 2-Cyanopyridines and Pyrimidines with Cysteine: Implications for Covalent Inhibition." Journal of Medicinal Chemistry, 62(9), 4731–4740. [Link]

Sources

• 1. ysciei.com [ysciei.com]
• 2. DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]

Application Note: Palladium-Catalyzed Cross-Coupling Architectures for Pyrimidine Nitriles

[1]

Executive Summary

Pyrimidine nitriles are critical pharmacophores and versatile synthetic intermediates. Their electron-deficient nature (

-deficient) presents a dichotomy in palladium catalysis:

• Synthesis (Cyanation): The nitrogen atoms of the pyrimidine ring can competitively coordinate to Pd(II), poisoning the catalyst. Furthermore, the resulting nitrile product is a potent

  -donor, often shutting down the catalytic cycle (product inhibition).

• Functionalization (Cross-Coupling): When coupling onto a halopyrimidine nitrile, the nitrile group is susceptible to hydrolysis (to amide/acid) under aqueous basic conditions typical of Suzuki-Miyaura couplings.

This guide provides robust, self-validating protocols for installing the nitrile group (Pd-catalyzed cyanation) and preserving it during subsequent cross-couplings.

Critical Safety Protocol: Cyanide Handling

WARNING: This chemistry involves reagents that release Hydrogen Cyanide (HCN) upon contact with acid or moisture. HCN is a rapid-acting asphyxiant.

• Engineering Controls: All operations must occur in a high-efficiency fume hood.

• Personal Protective Equipment (PPE): Double nitrile gloves, lab coat, and chemical safety goggles.

• Quench Protocol (Mandatory):

  • Never dispose of cyanide waste directly.

  • Bleach Quench: Treat all aqueous waste and glassware with a 10% Sodium Hypochlorite (bleach) solution adjusted to pH >10 (using NaOH) for at least 24 hours. This oxidizes cyanide (

    ) to the much less toxic cyanate ( ).

  • Verification: Test quench solution with peroxide test strips to ensure excess oxidant remains.

Module A: Synthesis of Pyrimidine Nitriles (Cyanation)

The Mechanistic Challenge

The primary failure mode in pyrimidine cyanation is catalyst poisoning . Cyanide anions (

) have a high affinity for Pd(II). If the concentration of free cyanide is too high, stable species form, arresting the cycle.

The Solution: Use "slow-release" cyanide sources.[1]

• Zinc Cyanide (

  ): Highly insoluble in most organic solvents. It releases slowly via transmetallation, matching the rate of the catalytic cycle.

• Potassium Hexacyanoferrate (

  ): A non-toxic, bench-stable alternative that releases cyanide only at elevated temperatures.

Protocol A1: The "Merck" Conditions (Zn(CN)₂)

This is the industry-standard protocol for converting chloropyrimidines to cyanopyrimidines. It utilizes dppf (1,1'-Bis(diphenylphosphino)ferrocene), which forms a wide bite-angle complex that resists reductive elimination of the ligand itself.

Reagents:

• Substrate: 2-chloropyrimidine derivative (1.0 equiv)

• Cyanide Source:

  (0.6 equiv) — Note: 0.5 equiv supplies 1.0 equiv of CN, slight excess used.

• Catalyst:

  (2 mol%) or (5 mol%)

• Ligand: dppf (4 mol% if using

  )

• Additive: Zn Dust (10-20 mol%) — Critical: Reduces Pd(II) precatalysts and scavenges adventitious

  .

• Solvent: DMA (Dimethylacetamide) or wet DMF (1%

  ).

Step-by-Step Methodology:

• Deoxygenation: Sparge DMA with

  or Argon for 30 minutes.

• Assembly: In a glovebox or under strict Schlenk technique, charge a reaction vial with the chloropyrimidine,

  , dppf, , and Zn dust.

• Solvation: Add the deoxygenated DMA. Seal the vial with a crimp cap (Teflon/silicone septa).

• Reaction: Heat to 120°C for 2–4 hours.

  • Checkpoint: The reaction mixture should turn from dark purple/red to orange/brown. If it turns black (Pd black precipitation), the ligand loading was insufficient or

    was present.

• Workup (Safety Critical): Cool to RT. Dilute with EtOAc. Wash with 1M NaOH (not acid!) or dilute ammonia to solubilize zinc salts.

• Quench: Treat aqueous layers with the Bleach Protocol (Section 2).

Protocol A2: The "Green" Conditions ( )

Ideal for late-stage functionalization where heavy metal (Zn) contamination is a concern.

• Catalyst:

  (2 mol%) + XPhos or dppf.

• Source:

  (0.25 equiv).

• Base:

  (1.0 equiv).

• Solvent: DMA/Water (1:1).

• Temp: 100°C.

Visualization: Cyanation Catalytic Cycle

The following diagram illustrates the critical role of Zinc in the transmetallation step, preventing the "Cyanide Trap."

Caption: Figure 1. Pd-Catalyzed Cyanation Cycle. Note the "Slow Release" of cyanide from Zn(CN)₂ is critical to prevent the formation of the inactive [Pd(CN)₄]²⁻ species.

Module B: Cross-Coupling on Pyrimidine Nitriles (Suzuki-Miyaura)

The Chemoselectivity Challenge

When performing a Suzuki coupling on a substrate like 2-chloro-4-cyanopyrimidine , two risks exist:

• Hydrolysis: The nitrile is activated by the electron-deficient pyrimidine ring. Hydroxide bases (NaOH, KOH) at high temps will hydrolyze the -CN to -CONH₂.

• Regioselectivity: If the substrate is a di-halo pyrimidine, C4 is more reactive than C2 due to lower LUMO energy.

Protocol B1: Anhydrous Suzuki Coupling

To preserve the nitrile, we must exclude water and strong nucleophilic bases.

Reagents:

• Catalyst:

  (2 mol%) + SPhos (4 mol%) OR (5 mol%).

  • Why SPhos? Excellent for heteroaryl chlorides.[2]

• Base:

  (finely ground, anhydrous) (2.0 equiv).

  • Why Phosphate? It is mild and sufficiently basic for boronic acids but less nucleophilic toward the nitrile than carbonates or hydroxides.

• Solvent: 1,4-Dioxane (Anhydrous).

• Temp: 80–100°C.

Optimization Table: Base & Solvent Effects

Condition	Base	Solvent	Outcome on Nitrile	Yield (Coupling)
Standard Aqueous	(aq)	Dioxane/H2O	High Hydrolysis Risk	Moderate
Strong Anhydrous		DMF	Partial Hydrolysis	High
Mild Anhydrous		Toluene/Dioxane	Intact	High
Fluoride (Non-basic)	CsF	THF	Intact	Low-Moderate

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Reaction Stalls at <50%	Catalyst Poisoning by	Switch to ; Add 10 mol% Zn dust; Reduce catalyst loading (counter-intuitive, but reduces free ligand).
Hydrolysis of Nitrile	Wet solvent or Hydroxide base	Use anhydrous ; Add 3Å Molecular Sieves to reaction.
Dehalogenation (Ar-H)	-Hydride Elimination	Avoid alcoholic solvents; Use DMF/DMA; Ensure dry reagents.
Black Precipitate	Pd Colloids (Ligand dissociation)	Increase Ligand:Pd ratio to 2:1 or 3:1; Use bidentate ligands (dppf, Xantphos).

References

• Maligres, P. E., et al. (1999). Palladium-catalyzed cyanation of aryl halides and triflates with Zn(CN)2: An improved method.[2] Tetrahedron Letters.[1] Link

  • The foundational paper for the dppf/Zn(CN)2/Zn dust protocol.

• Schareina, T., Zapf, A., & Beller, M. (2004). Potassium Hexacyanoferrate(II)—A New, Non-toxic Cyanide Source for the Palladium-Catalyzed Cyanation of Aryl Halides.[3] Chemical Communications. Link

  • Establishes the non-toxic, green chemistry altern

• Cohen, D. T., & Buchwald, S. L. (2015).[2] Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media.[1][2][4] Organic Letters.[1][2] Link[2]

  • Modern precatalyst systems for mild conditions.[3]

• Littke, A. F., & Fu, G. C. (2002). Palladium-catalyzed coupling reactions of aryl chlorides.[4][5] Angewandte Chemie International Edition. Link

  • Authoritative review on cross-coupling mechanisms and ligand effects.

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media [organic-chemistry.org]
• 3. thieme-connect.de [thieme-connect.de]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]

Application Note: 5-Iodopyrimidine-2-carbonitrile in Antiviral Scaffold Design

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It focuses on the strategic utility of 5-Iodopyrimidine-2-carbonitrile (CAS: 1083329-46-7) as a bifurcated scaffold for antiviral drug discovery.[1]

CAS: 1083329-46-7 | Molecular Formula: C

H IN | M.W.: 230.99 g/mol [1][2][3]

Executive Summary

In the retrosynthetic analysis of modern antivirals—specifically Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) and RNA-dependent RNA Polymerase (RdRp) inhibitors—the pyrimidine core remains a privileged structure.[3] 5-Iodopyrimidine-2-carbonitrile represents a "linchpin" intermediate due to its orthogonal reactivity:

• C-5 Iodine: A highly reactive handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) to install hydrophobic aryl wings or nucleoside bases.[1]

• C-2 Nitrile: An electrophilic gateway to amidines, imidates, and amides, essential for hydrogen-bond interactions within viral polymerase active sites.[1][3]

This guide details the synthesis, stability, and application of this intermediate, providing validated protocols for its integration into antiviral libraries.[3]

Chemical Profile & Stability

Property	Specification	Notes
Appearance	Off-white to pale yellow solid	Light sensitive; store in amber vials.[1]
Melting Point	138–142 °C (dec.)[3]	Decomposes at high temps; avoid prolonged reflux >150°C.
Solubility	DMSO, DMF, MeCN, EtOAc	Poor solubility in water and hexanes.[3]
Reactivity	C-5 (Suzuki/Stille) >> C-2 (Hydrolysis)	The C-I bond is activated for oxidative addition; C-CN is stable to mild base but susceptible to acid hydrolysis.[1]
Storage	2–8 °C, Inert Atmosphere (Ar/N )	Hygroscopic. Moisture can hydrolyze nitrile to amide.[1]

Strategic Application in Drug Design

The utility of 5-Iodopyrimidine-2-carbonitrile lies in its ability to serve as a Divergent Synthesis Hub .[1]

Logic Flow: From Scaffold to Antiviral Candidate

The following diagram illustrates how this intermediate bridges the gap between raw materials and complex antiviral architectures (e.g., DAPY analogs like Etravirine or novel RdRp inhibitors).

Figure 1: Divergent synthesis workflow utilizing 5-Iodopyrimidine-2-carbonitrile as a central node for accessing diverse antiviral pharmacophores.

Experimental Protocols

Protocol A: Synthesis of 5-Iodopyrimidine-2-carbonitrile

Rationale: Direct iodination of 2-cyanopyrimidine is difficult due to the electron-deficient ring.[1] The most robust route is the Palladium-Catalyzed Cyanation of commercially available 5-iodo-2-chloropyrimidine.[1] This retains the valuable C-5 iodine while installing the nitrile at C-2.[1]

Reagents:

• Substrate: 2-Chloro-5-iodopyrimidine (1.0 eq)

• Cyanide Source: Zinc Cyanide (Zn(CN)

  ) (0.6 eq)[3]

• Catalyst: Pd

  (dba) (2 mol%) / dppf (4 mol%)[3]

• Solvent: Anhydrous DMF (degassed)

• Additive: Zinc powder (10 mol%) - activates the catalyst system.[1][3]

Step-by-Step Methodology:

• Setup: Flame-dry a 100 mL Schlenk flask and cool under Argon.

• Charging: Add 2-Chloro-5-iodopyrimidine (5.0 g, 20.8 mmol), Zn(CN)

  (1.46 g, 12.5 mmol), Pd (dba) (380 mg), dppf (460 mg), and Zn powder (135 mg).

• Solvation: Add anhydrous DMF (50 mL) via syringe.

• Reaction: Heat the mixture to 80 °C for 4 hours. Note: Monitor by TLC (Hexane/EtOAc 4:1).[3] The starting material (Rf ~0.6) should disappear, yielding the product (Rf ~0.4).[3]

• Workup: Cool to room temperature. Dilute with EtOAc (150 mL) and wash with 2M NH

  OH (to complex zinc/copper salts) followed by brine.

• Purification: Dry organic layer over Na

  SO , concentrate, and purify via flash chromatography (SiO , 0-20% EtOAc in Hexanes).

• Yield: Expect ~3.8 g (80%) of a pale yellow solid.

Critical Control Point: Do not overheat (>100°C) as the C-5 iodine can undergo reductive dehalogenation or homocoupling in the presence of Pd(0).[3]

Protocol B: C-5 Suzuki-Miyaura Coupling (Antiviral Core Assembly)

Rationale: This step installs the hydrophobic aryl group typical of NNRTI antivirals.[1] The 5-iodo position is significantly more reactive than the 2-cyano group, allowing for chemoselective coupling without hydrolyzing the nitrile.[1]

Reagents:

• Substrate: 5-Iodopyrimidine-2-carbonitrile (1.0 eq)

• Partner: 4-Cyanophenylboronic acid (1.2 eq)[1][3]

• Catalyst: Pd(PPh

  ) (5 mol%)[3]

• Base: Na

  CO (2M aqueous, 2.0 eq)[3]

• Solvent: 1,4-Dioxane[1][3]

Workflow:

• Dissolve the pyrimidine intermediate (1.0 mmol) and boronic acid (1.2 mmol) in Dioxane (10 mL).

• Add Pd(PPh

  ) and purge with Argon for 5 minutes.

• Add the Na

  CO solution.

• Heat to 90 °C for 6–12 hours.

• Observation: The reaction mixture will darken. Completion is confirmed when the UV-active starting material spot vanishes.[1]

• Isolation: Standard aqueous workup. The nitrile group at C-2 remains intact, ready for subsequent transformation into an amide or amidine.[1]

Protocol C: C-2 Nitrile to Amidine Conversion (Pinner Reaction)

Rationale: Many antivirals (e.g., Ribavirin analogs) require a nitrogenous base capable of hydrogen bonding.[3] Converting the nitrile to an amidine is a classic "warhead" installation.

Methodology:

• Imidate Formation: Suspend 5-(4-cyanophenyl)pyrimidine-2-carbonitrile (from Protocol B) in anhydrous Methanol saturated with HCl gas at 0 °C. Stir at 4 °C for 16 hours.

• Amidine Substitution: Concentrate the intermediate imidate ester to dryness (keep moisture-free).[1] Redissolve in dry Ethanol and add anhydrous Ammonia (7M in MeOH) or Ammonium Carbonate.[3]

• Cyclization (Optional): If reacting with a diamine (e.g., ethylenediamine), this step forms a fused heterocyclic ring (imidazoline), a common motif in viral entry inhibitors.[3]

Safety & Handling

• Cyanide Hazard: Protocol A utilizes Zn(CN)

  .[3] While less volatile than NaCN, it releases HCN upon contact with strong acids.[3] Work in a well-ventilated fume hood and have a cyanide antidote kit available.[1]

• Iodine Sensitivity: Organoiodides can release free iodine upon photolysis.[1] Store all intermediates in foil-wrapped containers.

• Waste Disposal: Aqueous waste from Protocol A contains heavy metals (Zn, Pd) and cyanide residues.[3] Treat with bleach (NaOCl) at pH >10 to destroy cyanide before disposal as hazardous chemical waste.[3]

References

• Synthesis of 5-Iodopyrimidines: Organic Syntheses, Coll. Vol. 10, p. 423 (2004).[3] (General methodology for iodination and coupling).

• Palladium-Catalyzed Cyanation: Maligres, P. E., et al. "Highly Efficient Palladium-Catalyzed Cyanation of Aryl Chlorides with Zinc Cyanide."[1] Tetrahedron Letters, 40(47), 8193-8195.[1][3] Link[3]

• Antiviral Pyrimidine Scaffolds: Janssen, P. A. J., et al. "Diarylpyrimidines (DAPY): A New Class of Potent Non-Nucleoside Reverse Transcriptase Inhibitors."[3] Journal of Medicinal Chemistry, 48(6), 1901-1909.[1][3] Link[3]

• Suzuki Coupling on Pyrimidines: Gong, Y., & Pauls, H. W.[3] "Regioselective Suzuki Coupling of 2,4-Dichloro-5-iodopyrimidine." Synlett, 2005(2), 263-266.[3] Link[3]

• CAS Registry Data: PubChem Compound Summary for CID 130776346 (2-Iodopyrimidine-5-carbonitrile isomer) and related 5-iodo variants. Link

Sources

• 1. Heterocyclic Compounds | Ark Pharma Scientific Limited [arkpharmtech.com]
• 2. 5-Iodopyrimidine-2-carbonitrile_1083329-46-7_해서 화공 [hairuichem.com]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Preventing nitrile hydrolysis in 5-Iodopyrimidine-2-carbonitrile reactions

Ticket ID: #PYR-CN-5I-001 Subject: Preventing Nitrile Hydrolysis &

Side Reactions Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The "Double Activation" Trap

You are encountering instability because 5-iodopyrimidine-2-carbonitrile is not a standard aryl nitrile. It suffers from "Double Activation":

• Electronic Deficiency: The pyrimidine ring (1,3-diazine) is highly electron-deficient, acting like a "super-nitrobenzene."

• Positional Synergy: The nitrile at C2 is adjacent to two electronegative nitrogens. This makes the nitrile carbon exceptionally electrophilic (prone to hydrolysis) and the C2 ring carbon highly susceptible to nucleophilic aromatic substitution (

  ), where the entire nitrile group acts as a leaving group.

The Golden Rule: Treat this molecule as an acid chloride equivalent in terms of moisture sensitivity during base-mediated reactions.

Troubleshooting Module: Cross-Coupling (Suzuki-Miyaura)

The Issue: Standard Suzuki conditions utilize aqueous bases (

, in ). Under these conditions, the hydroxide ion ( ) rapidly attacks the C2-nitrile, converting it to a primary amide (5-iodopyrimidine-2-carboxamide) or carboxylic acid.

Recommended Protocol: The "Anhydrous Slurry" Method

To couple the C5-iodine without touching the C2-nitrile, you must exclude water and active nucleophiles.

Reagents:

• Catalyst:

  (2 mol%) + XPhos (4 mol%)

  • Why: XPhos forms a highly active monolithic Pd(0) species that facilitates oxidative addition at lower temperatures, minimizing the thermal window for side reactions.

• Base: Tribasic Potassium Phosphate (

  ), finely ground, anhydrous .

  • Why:

    has low solubility in organic solvents, creating a "slurry." This limits the concentration of active base in solution, protecting the sensitive nitrile.

• Solvent: Toluene or 1,4-Dioxane (Anhydrous, degassed).

• Additives: 3Å Molecular Sieves (Optional but recommended).

Step-by-Step Protocol:

• Drying: Flame-dry a 2-neck round bottom flask and cool under Argon flow.

• Charging: Add 5-iodopyrimidine-2-carbonitrile (1.0 equiv), Boronic Acid (1.1 equiv),

  (anhydrous, 3.0 equiv), (0.02 equiv), and XPhos (0.04 equiv).

• Solvation: Add anhydrous Toluene (0.2 M concentration relative to substrate).

• Degassing: Sparge with Argon for 10 minutes (do not use freeze-pump-thaw if volatile side products are suspected, but sparging is usually sufficient).

• Reaction: Heat to 60–80°C . Monitor by LCMS every 30 minutes.

  • Critical: Do not reflux at 110°C unless absolutely necessary. The nitrile is thermally sensitive in the presence of even trace Lewis basicity.

• Workup: Filter the hot mixture through a pad of Celite (eluting with EtOAc) to remove the inorganic base before adding any water. This prevents the formation of caustic aqueous pockets during extraction.

Visualizing the Failure Mode

Figure 1: Mechanistic divergence between aqueous (failure) and anhydrous (success) coupling pathways.

Troubleshooting Module: Nucleophilic Attacks ( )

The Issue: The C2 position is so electron-poor that the nitrile group itself can act as a leaving group (Decyanation) or the ring can undergo addition-elimination reactions if you use nucleophilic bases (like amines/alkoxides).

Common Pitfalls & Solutions:

Reagent Type	Risk Level	Mechanism of Failure	Safe Alternative
Primary Amines (e.g., )	Critical	Attacks C2 or C4, displacing -CN or -I via .	Use tertiary amines ( , DIPEA) only if necessary, but inorganic bases are safer.
Alkoxides (e.g., NaOMe, NaOEt)	Critical	Rapidly forms the methyl/ethyl ether at C2 (displacing nitrile).	Use (sterically bulky) or Carbonates/Phosphates.
Alcohols (MeOH, EtOH)	High	Pinner reaction (acidic) or solvent addition (basic).	Use aprotic polar solvents (DMF, DMSO, NMP) or non-polar (Toluene).

Troubleshooting Module: Workup & Isolation

Even if the reaction succeeds, you can destroy the product during isolation.

The "Pinner" Trap (Acidic Workup): If you quench a reaction containing methanol/ethanol with HCl, you trigger the Pinner Reaction . The nitrile reacts with the alcohol under acid catalysis to form an imidate ester salt, which hydrolyzes to an ester upon water addition.

Safe Workup Protocol:

• Dilution: Dilute reaction mixture with EtOAc or DCM.

• Quench: Use Saturated

  (mildly acidic, pH ~5-6) or Water . Avoid 1M HCl or NaOH.

• Drying: Use

  (neutral). Avoid if the product is extremely sensitive (Lewis acidic Mg can coordinate to the nitrile).

• Evaporation: Do not heat the water bath above 40°C.

Frequently Asked Questions (FAQ)

Q: Can I use DMF as a solvent? A: Yes, but ensure it is "Amine-Free." DMF decomposes over time to dimethylamine, which is a potent nucleophile that will displace your nitrile group via

. Buy fresh anhydrous DMF or sparge with Argon to remove volatile amines.

Q: Why is my product turning into an amide on the silica column? A: Silica gel is slightly acidic and contains bound water. If your elution is slow, hydrolysis occurs on the column.

• Fix: Add 1% Triethylamine to your eluent to neutralize the silica, or switch to neutral Alumina.

Q: Can I use Sonogashira coupling? A: Yes, but avoid primary amine co-solvents. Use

or DIPEA as the base/solvent. Keep temperatures below 60°C if possible.

References

• Nitrile Hydrolysis Mechanisms

  • Cohen, M. et al. "Amide Hydrolysis in Basic Solution." Journal of the American Chemical Society. Link (Provides foundational mechanistic understanding of base-mediated hydrolysis).

• Anhydrous Suzuki Conditions

  • Miyaura, N. et al. "Palladium-catalyzed cross-coupling reactions of organoboron compounds." Chemical Reviews. Link (Review covering anhydrous base variations like

    and CsF).
• Sakthivel, K. et al. "2-Cyanopyrimidine: An efficient scaffold for the synthesis of diverse pyrimidine derivatives." Tetrahedron Letters.
• Pinner, A. "Ueber die Umwandlung der Nitrile in Imide." Berichte der deutschen chemischen Gesellschaft.

Technical Support Center: 5-Iodopyrimidine-2-carbonitrile Coupling Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers utilizing 5-iodopyrimidine-2-carbonitrile in cross-coupling reactions. This guide is designed to provide in-depth troubleshooting strategies, particularly for the prevalent and often yield-limiting side reaction of reductive dehalogenation. We will explore the mechanistic underpinnings of this issue and provide field-proven protocols to mitigate it, ensuring the success of your synthetic campaigns.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries regarding the dehalogenation of 5-iodopyrimidine-2-carbonitrile.

Q1: What exactly is the dehalogenation side reaction in this context?

A1: Dehalogenation is an undesired reaction where the iodine atom at the C-5 position of the pyrimidine ring is replaced by a hydrogen atom. This converts your starting material, 5-iodopyrimidine-2-carbonitrile, into the byproduct pyrimidine-2-carbonitrile, consuming the substrate and reducing the yield of your desired coupled product.[1][2]

Q2: How can I confirm that dehalogenation is occurring in my reaction?

A2: The presence of the dehalogenated byproduct can be confirmed using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The dehalogenated product will typically appear as a new, less polar spot compared to the starting 5-iodopyrimidine-2-carbonitrile.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Analysis of the crude reaction mixture will show a peak corresponding to the molecular weight of pyrimidine-2-carbonitrile.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In the ¹H NMR spectrum of the crude product, you will observe the appearance of a new proton signal in the aromatic region, corresponding to the hydrogen atom at the C-5 position, which replaces the carbon-iodine bond.[1]

Q3: What are the primary factors that cause this dehalogenation?

A3: Dehalogenation is primarily caused by the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[2][3] This species can arise from several sources:

• The Base: Strong bases, particularly alkoxides (e.g., NaOtBu), can act as hydride donors.[1][2]

• The Solvent: Protic solvents like alcohols or even seemingly aprotic solvents like DMF can serve as hydride sources.[2][4][5]

• Trace Water: Residual water in the reaction can contribute to the formation of Pd-H species.[2]

• Reaction Conditions: High temperatures and prolonged reaction times can exacerbate the issue.[1]

The propensity for dehalogenation generally follows the order of halide reactivity: I > Br > Cl, making your 5-iodopyrimidine substrate particularly susceptible.[1][2][6]

Q4: Which coupling reactions are most commonly affected?

A4: This side reaction is a common challenge in many palladium-catalyzed cross-coupling reactions, including but not limited to:

• Suzuki-Miyaura Coupling: Coupling with boronic acids/esters.[7]

• Buchwald-Hartwig Amination: C-N bond formation with amines.[8][9]

• Sonogashira Coupling: Coupling with terminal alkynes.[10][11]

• Stille Coupling: Coupling with organostannanes.[5]

In-Depth Troubleshooting Guides

When dehalogenation is significantly impacting your yield, a systematic approach to re-optimization is required. The following sections are tailored to specific, widely used coupling reactions.

The Core Problem: A Competing Catalytic Cycle

The central issue is a competition between the desired productive coupling pathway and an undesired dehalogenation pathway. After the initial oxidative addition of the 5-iodopyrimidine-2-carbonitrile to the Pd(0) catalyst, the resulting intermediate can either proceed through transmetalation (leading to product) or react with a hydride source (leading to the dehalogenated byproduct).

Caption: Competing productive coupling and dehalogenation pathways.

Our strategy is to implement changes that kinetically favor the productive coupling cycle over the dehalogenation side-reaction.

Troubleshooting Suzuki-Miyaura Coupling

The Suzuki reaction is a workhorse, but the dehalogenation of electron-deficient heteroaryl iodides is a known pitfall.

Issue / Observation	Probable Cause(s)	Recommended Solution(s)	Causality
High levels of dehalogenated byproduct (>20%)	Inappropriate Ligand: The ligand is not effectively promoting reductive elimination of the desired product.	Screen Ligands: Switch to bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[2][12]	Bulky, electron-rich ligands accelerate the rate-limiting reductive elimination step for the desired product, outcompeting the dehalogenation pathway.[12][13][14]
Wrong Base: The base (e.g., NaOtBu, KOMe) is acting as a hydride source.	Base Optimization: Switch to weaker, non-nucleophilic inorganic bases like K₃PO₄, K₂CO₃, or Cs₂CO₃.[1][2]	These bases are less likely to generate palladium-hydride species, thereby starving the dehalogenation cycle of its key intermediate.[2]
Sub-optimal Solvent: The solvent (e.g., methanol, ethanol) is a hydride source.	Solvent Change: Use rigorously dried aprotic solvents like toluene, 1,4-dioxane, or THF.[1][2][5]	Aprotic solvents minimize the presence of adventitious proton/hydride sources that can feed into the dehalogenation pathway.[3]
Reaction is sluggish, leading to more side products	Slow Oxidative Addition/Transmetalation: The desired reaction is slow, allowing more time for the side reaction to occur.	Increase Temperature Carefully: Incrementally increase the temperature, but monitor for increased dehalogenation.	A higher temperature can accelerate the desired reaction, but may also accelerate dehalogenation. A balance must be found.[1]
Use a More Active Catalyst: Employ a pre-catalyst (e.g., XPhos Pd G2/G3) that readily forms the active Pd(0) species.[1][15]	Pre-catalysts ensure a higher concentration of the active catalyst from the start, promoting faster entry into the productive catalytic cycle.

Troubleshooting Buchwald-Hartwig Amination

This reaction is highly sensitive to the choice of base, which is a primary culprit for dehalogenation.

Issue / Observation	Probable Cause(s)	Recommended Solution(s)	Causality
Significant dehalogenation, especially with primary amines	Strong Alkoxide Base: NaOtBu or KOtBu are common but are known hydride donors.	Switch to a Biphasic Base System: Use a weaker base like K₃PO₄ or K₂CO₃. For less nucleophilic amines, a stronger but non-alkoxide base like LHMDS can be effective.	Weaker inorganic bases reduce the rate of Pd-H formation. LHMDS is a strong, non-nucleophilic base that is less prone to β-hydride elimination pathways.
Ligand Choice: The ligand does not sufficiently accelerate C-N reductive elimination.	Ligand Screening: Employ specialized Buchwald-Hartwig ligands. For many substrates, biaryl phosphines like XPhos or BrettPhos are excellent choices.	These ligands are designed to stabilize the palladium center and promote the difficult C-N reductive elimination step, making it faster than the C-H reductive elimination that leads to dehalogenation.[16]
Reaction stalls or gives a mixture of products	Catalyst Inhibition: The pyrimidine nitrogen or the product amine can coordinate to the palladium center, inhibiting catalyst turnover.	Use a Pre-catalyst: Palladacycle pre-catalysts are often more robust and resistant to inhibition.	Pre-catalysts provide a stable source of the active Pd(0) species, helping to overcome catalyst deactivation pathways.[17]
Solvent Effects: Toluene or dioxane may still contain trace water.	Use Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Consider using molecular sieves.	Minimizing water content directly reduces a key source for the formation of Pd-H species.[2]

Experimental Protocols

The following protocols provide a validated starting point for troubleshooting and optimization. Always perform reactions under an inert atmosphere (Argon or Nitrogen).

Protocol 1: Ligand and Base Screening for Suzuki-Miyaura Coupling

This protocol uses a parallel reaction setup to efficiently screen multiple conditions.

• Preparation: In a glovebox, arrange an array of reaction vials, each with a stir bar.

• Reagent Addition: To each vial, add:

  • 5-Iodopyrimidine-2-carbonitrile (1.0 eq, e.g., 0.2 mmol, 46.2 mg)

  • Your desired boronic acid or ester (1.2 - 1.5 eq)

  • The designated base (2.0 - 3.0 eq) from Table 1 .

• Catalyst Stock Solution: Prepare a stock solution of the Pd-precursor (e.g., Pd₂(dba)₃, 1 mol%) and the designated ligand from Table 1 (2.2 mol%) in anhydrous toluene or dioxane.

• Catalyst Addition: Add the appropriate volume of the catalyst stock solution to each vial.

• Reaction: Seal the vials, remove them from the glovebox, and place them in a pre-heated reaction block at the desired temperature (start at 80 °C).

• Monitoring: After a set time (e.g., 2 hours), take a small aliquot from each reaction, quench with water, extract with ethyl acetate, and analyze by LC-MS or GC-MS to determine the ratio of product to dehalogenated byproduct.

Table 1: Suggested Screening Conditions for Suzuki Coupling

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (2.5 eq)	Solvent
1 (Control)	Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane
2	Pd₂(dba)₃ (1)	SPhos (2.2)	K₃PO₄	Toluene
3	Pd₂(dba)₃ (1)	XPhos (2.2)	K₃PO₄	Toluene
4	XPhos Pd G3 (2)	-	K₃PO₄	Toluene
5	Pd₂(dba)₃ (1)	SPhos (2.2)	K₂CO₃	Dioxane

Systematic Troubleshooting Workflow

When faced with dehalogenation, follow a logical progression of experiments to isolate and solve the problem.

Caption: A logical workflow for troubleshooting dehalogenation.

References

• Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. PMC. Available at: [Link]

• Pd Nanoparticle Catalyzed Reductive Dehalogenation of Aryl Halides with NaBH. Synfacts. Available at: [Link]

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• In-depth insight into the electronic and steric effects of phosphine ligands on the mechanism of the R-R reductive elimination from (PR>3>)>2>PdR>2. Elsevier. Available at: [Link]

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• A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. PMC. Available at: [Link]

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Storage stability of 5-Iodopyrimidine-2-carbonitrile light sensitivity

An authoritative guide for researchers and drug development professionals on the optimal storage, handling, and stability assessment of 5-Iodopyrimidine-2-carbonitrile.

Technical Support Center: 5-Iodopyrimidine-2-carbonitrile

Welcome to the technical support guide for 5-Iodopyrimidine-2-carbonitrile (CAS No. 1083329-46-7). As a crucial building block in medicinal chemistry and drug development, its stability is paramount for reproducible and successful experimental outcomes. This guide, structured in a question-and-answer format, provides in-depth, field-proven insights into its storage, handling, and troubleshooting potential degradation issues.

Frequently Asked Questions (FAQs)

Question 1: What are the optimal long-term storage conditions for 5-Iodopyrimidine-2-carbonitrile?

Answer: Based on the chemical properties of related organoiodine and pyrimidine compounds, 5-Iodopyrimidine-2-carbonitrile should be stored under controlled conditions to ensure its integrity. The carbon-iodine bond can be susceptible to cleavage, and the heterocyclic ring system can be prone to oxidation or hydrolysis if not handled properly.

The primary principle is to mitigate exposure to energy (light and heat) and reactive atmospheric components (moisture and oxygen).[1][2] For a similar compound, 5-Iodopyrimidine, storage at 4°C and protected from light is explicitly recommended.[3] Another related molecule, 2-Chloro-5-iodopyrimidine, requires storage in a cool, shaded area with light avoidance.[4] Therefore, we have consolidated these best practices into a set of authoritative recommendations.

Parameter	Condition	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of potential thermal degradation and side reactions.[2] Some suppliers may even utilize cold-chain transportation.[5]
Light	Protect from light	Organoiodine compounds are frequently light-sensitive, and UV or visible light can induce C-I bond cleavage, leading to decomposition.[6][7] Store in an amber glass vial or wrap the container in aluminum foil.[8][9]
Atmosphere	Inert Gas (Argon or Nitrogen)	For long-term storage, displacing air with an inert gas minimizes the risk of oxidation and moisture-driven degradation.[10]
Container	Tightly Sealed Container	Prevents the ingress of atmospheric moisture and oxygen. Ensure the cap is securely fastened after each use.[1][11]

Question 2: How significant is the light sensitivity of this compound?

Answer: The light sensitivity is a critical factor. The energy from UV and even visible light can be sufficient to break the carbon-iodine bond, initiating radical reactions or other degradation pathways.[6] This is a known characteristic of many organoiodine compounds.[7][12] Exposure to direct sunlight or even bright, ambient laboratory light for extended periods should be strictly avoided.[1][13] Failure to protect the compound from light is a common cause of reagent inconsistency, leading to failed reactions and impure products.

Question 3: What are the visible signs of compound degradation?

Answer: While 5-Iodopyrimidine-2-carbonitrile is typically a solid powder, any noticeable change from its initial appearance should be treated as a potential sign of degradation. Key indicators include:

• Color Change: A shift from an off-white or pale yellow to a darker yellow, brown, or purple hue can indicate the formation of impurities, potentially including elemental iodine.

• Change in Texture: Clumping, melting, or the appearance of an oily film suggests the absorption of moisture or the formation of low-melting-point degradation products.

• Insolubility: If a previously soluble compound shows poor solubility in a standard solvent, it may indicate the formation of polymeric byproducts.

Question 4: How should I handle the compound for routine experimental use?

Answer: Proper handling is crucial to prevent contamination and degradation of the bulk supply.

• Equilibration: Before opening, allow the container to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

• Aliquoting: For frequent use, it is highly recommended to aliquot the bulk material into smaller, single-use or short-term-use vials under an inert atmosphere. This protects the integrity of the main stock.

• Weighing: Weigh the required amount quickly and in an area with subdued lighting. Minimize the time the container is open to the atmosphere.

• Resealing: After dispensing, flush the container with an inert gas (if possible), securely reseal it, and promptly return it to the recommended storage conditions.

Troubleshooting Guide

This section addresses specific experimental issues that may arise from the improper storage or handling of 5-Iodopyrimidine-2-carbonitrile.

Issue 1: My reaction yield is unexpectedly low or the reaction failed entirely.

Possible Cause: The most probable cause is the degradation of the 5-Iodopyrimidine-2-carbonitrile starting material. Lot-to-lot reagent variation, often stemming from improper storage, is a known source of inconsistent test results.[14] If the C-I bond has cleaved or the pyrimidine ring has been modified, the compound will no longer be effective in your desired reaction.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the compound has been stored according to the recommendations in the table above (2-8°C, protected from light).

• Use a Fresh Aliquot: If you have been using a working vial for an extended period, discard it and use a fresh, unopened aliquot from your main stock.

• Perform a Quality Control (QC) Check: Before consuming more material, perform a quick stability check using the TLC protocol outlined below (Protocol 2). Compare the TLC of your current material against a new, unopened vial if available.

• Consider Reaction Conditions: While reagent stability is key, also ensure your reaction is not sensitive to trace impurities that may have formed. For instance, trace acid or water from degraded starting material could interfere with sensitive organometallic couplings.

Issue 2: I see multiple unexpected spots on my Thin-Layer Chromatography (TLC) plate.

Possible Cause: The presence of additional spots on a TLC analysis of your starting material is a direct indication of impurities. These could be degradation products that are more or less polar than the parent compound.

Troubleshooting Steps:

• Co-spotting: Spot your starting material in one lane, your reaction mixture in a second, and a "co-spot" (a spot of starting material directly on top of a spot of the reaction mixture) in a third lane. This will help confirm if any of the new spots in your reaction correspond to impurities from the start.

• Assess Stability on Silica: Some compounds can degrade on the acidic surface of a standard silica TLC plate.[15] To test for this, perform a 2D TLC as described in Protocol 2. If the compound is unstable on silica, a new spot will appear below the diagonal.[15]

• Purification: If the starting material is deemed impure, it may require purification (e.g., recrystallization or column chromatography) before use. However, this should be a last resort; sourcing high-purity material and storing it correctly is a more robust strategy.

Issue 3: My High-Performance Liquid Chromatography (HPLC) analysis shows a noisy baseline or unexpected peaks.

Possible Cause: A noisy or drifting baseline can be caused by impurities or degradation products from your sample slowly eluting from the column.[16] Unexpected peaks that are not present in the analysis of a fresh sample confirm degradation.

Troubleshooting Steps:

• Analyze a Fresh Standard: Prepare a solution from a new, unopened vial of 5-Iodopyrimidine-2-carbonitrile and inject it. This will provide a reference chromatogram for a pure sample.

• Check Mobile Phase Compatibility: Ensure your mobile phase is not reacting with the compound. For instance, an unbuffered or highly basic/acidic mobile phase could cause on-column degradation.

• Forced Degradation Study: To understand potential degradation products, a forced degradation study can be informative. Exposing small samples to mild acid, base, peroxide, heat, and light, followed by HPLC analysis, can help identify the peaks corresponding to specific degradation pathways.[17]

Experimental Protocols

Protocol 1: Recommended Procedure for Aliquoting Bulk Material

This protocol establishes a self-validating system to preserve the integrity of your main stock of 5-Iodopyrimidine-2-carbonitrile.

• Preparation: Move the sealed primary container from the refrigerator to a desiccator at room temperature. Allow it to equilibrate for at least 30 minutes. Prepare several smaller, tared amber glass vials with PTFE-lined caps.

• Inert Atmosphere: Perform the aliquoting in a glove box or use a Schlenk line to maintain a dry, inert atmosphere of argon or nitrogen.

• Dispensing: In the inert environment, open the primary container. Quickly dispense the desired amount of solid (e.g., 50-100 mg) into each of the smaller amber vials.

• Sealing: Securely cap each new aliquot vial. For extra protection, you can wrap the cap threads with Parafilm®.

• Backfilling and Storage: Backfill the primary container with inert gas, seal it tightly, and immediately return it to the refrigerator (2-8°C).

• Labeling: Clearly label each new aliquot with the compound name, CAS number, date of aliquoting, and lot number. Store these aliquots under the same recommended conditions.

Protocol 2: TLC-Based Stability and Purity Check

This quick check helps validate the integrity of a specific aliquot before its use in a reaction.

• Sample Preparation: Prepare a dilute solution of your 5-Iodopyrimidine-2-carbonitrile aliquot in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of ~1-2 mg/mL.

• 1D TLC Analysis:

  • Spot the solution on a silica gel TLC plate.

  • Elute with an appropriate solvent system (e.g., 30% ethyl acetate in hexanes - this may need optimization).

  • Visualize under a UV lamp (254 nm).

  • A pure compound should show a single, well-defined spot. The presence of multiple spots indicates impurity or degradation.

• 2D TLC Analysis (To Check for On-Plate Degradation):

  • Using a square TLC plate, spot the solution in one corner, about 1 cm from each edge.[15]

  • Elute the plate in the first direction.

  • Remove the plate, dry it completely, and then rotate it 90 degrees so the line of separated spots is now along the bottom edge.

  • Elute the plate again in the second direction using the same solvent system.

  • Visualize under UV light. If the compound is stable, all spots will appear along a 45-degree diagonal line. If any spots appear off this diagonal, it indicates that the compound is degrading on the silica plate itself.[15]

Visual Workflow

The following diagram illustrates a logical troubleshooting workflow when encountering unexpected experimental results that may be related to reagent stability.

Caption: Troubleshooting workflow for diagnosing potential reagent degradation.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 130776346, 2-Iodopyrimidine-5-carbonitrile. Retrieved from [Link]

• Wikipedia. (n.d.). Hypervalent organoiodine compounds. Retrieved from [Link]

• University of California, Riverside. (2005, August). Practices for Proper Chemical Storage. Retrieved from [Link]

• Saffhill, R., & Hume, W. J. (1986). The degradation of 5-iododeoxyuridine and 5-bromodeoxyuridine by serum from different sources and its consequences for the use of the compounds for incorporation into DNA. Chemico-Biological Interactions, 57(3), 347–355. [Link]

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

• van Gennip, A. H., Abeling, N. G., Vreken, P., & Van Kuilenburg, A. B. P. (1997). Inborn errors of pyrimidine degradation: Clinical, biochemical and molecular aspects. Journal of Inherited Metabolic Disease, 20(2), 203-213.

• Chemistry LibreTexts. (2023, August 29). Common Troubleshooting Tips. [Link]

• Innova Design Group. (2024, December 6). Best Practices for Safe Chemical Storage in Laboratories. [Link]

• Parker, K. M., & Mitch, W. A. (2014). Sunlight-Driven Photochemical Halogenation of Dissolved Organic Matter in Seawater: A Natural Abiotic Source of Organobromine and Organoiodine. Environmental Science & Technology, 48(13), 7466–7474. [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet for 5-Bromopyrimidine-2-carbonitrile. [Link]

• Case Western Reserve University. (n.d.). Chemical Compatibility and Storage. Retrieved from [Link]

• Manac Inc. (2023, July 27). Iodonium compounds as initiators: Hypervalent organoiodine compounds (3). [Link]

• Moravek. (2023, October 23). A Beginner's Guide to Chemical Storage Best Practices. [Link]

• Halasey, S. (2019, May 23). Managing Reagent Variation. Clinical Lab Products. [Link]

• Wpływ, D., & Farmaceutycznych, S. (2021). Drug-Induced Photosensitivity—From Light and Chemistry to Biological Reactions and Clinical Symptoms. International Journal of Molecular Sciences, 22(15), 8048. [Link]

• Sajan, T. P., et al. (2012). Understanding the Degradation Pathway of the Pesticide, Chlorpyrifos by Noble Metal Nanoparticles. Langmuir, 28(4), 2137-2145.

• Sciencemadness Wiki. (2025, August 20). Safe handling and storage of chemicals. [Link]

• El-Damasy, A. K., et al. (2021). New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis. New Journal of Chemistry, 45(38), 17820-17835.

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting. [Link]

• Kumar, V., & Kumar, S. (2022). Progress in organocatalysis with hypervalent iodine catalysts. Chemical Society Reviews, 51(18), 7799-7861.
• Malenica, M., et al. (2025).

• University of Wisconsin–Madison. (n.d.). Chemical Storage. Retrieved from [Link]

• Skulski, L. (2000). Organic Iodine(I, III, and V) Chemistry: 10 Years of Development at the Medical University of Warsaw, Poland. Molecules, 5(12), 1331-1372.

• Lab Manager. (2025, February 6). Chemical Storage Safety: 8 Fundamental Principles for Laboratories. [Link]

• Augspurger, A., & Perriello, R. (n.d.). Best Practices for Proper Chemical Storage. The Synergist. [Link]

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Technical Support Center: Purification of 5-Iodopyrimidine-2-carbonitrile

Welcome to the technical support guide for the purification of 5-Iodopyrimidine-2-carbonitrile. This resource is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in obtaining this key synthetic intermediate in high purity. Here, we address common issues through a series of frequently asked questions and in-depth troubleshooting guides, grounding our advice in established chemical principles and field-tested methodologies.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 5-iodopyrimidine-2-carbonitrile?

The impurity profile is intrinsically linked to the synthetic route employed. However, for common condensation reactions leading to the pyrimidine core, several classes of impurities are frequently observed.[]

Table 1: Common Impurities in 5-Iodopyrimidine-2-carbonitrile Synthesis & Their Origins

Impurity Class	Specific Examples	Typical Origin	Removal Strategy
Unreacted Starting Materials	Malononitrile, Urea/Thiourea, Iodinated Aldehydes/Ketones	Incomplete reaction conversion.	Aqueous washes, Recrystallization, Chromatography.
Reaction By-products	Self-condensation products of aldehydes; partially cyclized intermediates.[2]	Side reactions occurring under reaction conditions.	Recrystallization, Chromatography.
Related Substances	5-chloropyrimidine-2-carbonitrile (if from a halogen exchange), di-iodinated species.	Impurities in starting materials or lack of reaction selectivity.	Chromatography is often required for structurally similar impurities.
Degradation Products	5-Iodopyrimidine-2-carboxamide	Hydrolysis of the nitrile group, often promoted by acidic or basic conditions during work-up or prolonged heating.	Minimize exposure to water at high temperatures and strong pH. Purify via chromatography.
Residual Solvents & Reagents	DMF, DMSO, Toluene, inorganic salts from bases (e.g., K₂CO₃).[]	Reaction medium and reagents used in synthesis.	Aqueous work-up for salts; evaporation under high vacuum for solvents.

Q2: What are the recommended primary purification methods for this compound?

The two most effective and widely used methods for purifying solid organic compounds like 5-iodopyrimidine-2-carbonitrile are recrystallization and silica gel column chromatography . The choice depends on the nature and quantity of the impurities.

• Recrystallization is ideal when the desired compound is the major component (>90%) and the impurities have different solubility profiles. It is a cost-effective and scalable technique for removing small amounts of contaminants.[3]

• Column Chromatography is necessary when impurities are structurally similar to the product, present in significant quantities, or if the crude material is an oil or amorphous solid that fails to crystallize.[4]

Q3: What are the stability and storage recommendations for 5-iodopyrimidine-2-carbonitrile?

Iodinated aromatic compounds can exhibit sensitivity to light, which can cause gradual decomposition through radical pathways, often leading to discoloration. The nitrile group is generally stable but can be susceptible to hydrolysis under strong acidic or basic conditions.

Recommended Storage: Store the purified solid in an amber glass vial at 2-8°C, protected from light.[5][6] For long-term storage, consider flushing the container with an inert gas like argon or nitrogen to displace oxygen and moisture.

In-Depth Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during the purification process.

Problem 1: My recrystallization attempt failed. The compound either oiled out or did not crystallize at all.

This is a common issue stemming from improper solvent selection or technique.[7] An ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[8]

Root Cause Analysis & Solution Workflow

Caption: Troubleshooting workflow for failed recrystallization.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

• Place approximately 10-20 mg of your crude material into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature, vortexing after each addition. Good candidates are listed in Table 2.

• If the compound dissolves readily in a solvent at room temperature, that solvent is unsuitable for single-solvent recrystallization but may be the "soluble solvent" in a two-solvent system.

• If the compound is insoluble, heat the tube gently (e.g., in a warm water bath). An ideal solvent will fully dissolve the compound upon heating.

• Allow the heated, clear solutions to cool to room temperature, then place them in an ice bath. The solvent that produces a high yield of crystalline solid is your best choice.

Table 2: Common Solvents for Recrystallization of Polar Heterocycles

Solvent	Boiling Point (°C)	Polarity	Comments
Water	100	Very High	Good for compounds with H-bond donors/acceptors, but may have low solubility.[9]
Ethanol	78	High	Often a good starting point. Can be used in a solvent system with water or hexanes.
Isopropanol	82	High	Similar to ethanol, slightly less polar.
Acetonitrile	82	High	Good for many nitrogen-containing heterocycles.[10]
Ethyl Acetate	77	Medium	A versatile solvent, often used in combination with hexanes.
Toluene	111	Low	Good for less polar compounds; high boiling point can be a drawback.
Hexanes/Heptane	~69	Very Low	Typically used as the "anti-solvent" or "insoluble solvent" in a two-solvent system.[9]

Protocol 2: Two-Solvent Recrystallization

• Dissolve the crude compound in the minimum amount of a hot solvent in which it is highly soluble (the "soluble solvent," e.g., ethanol).

• While the solution is still hot, add a second solvent in which the compound is insoluble (the "anti-solvent," e.g., water or hexanes) dropwise until the solution becomes persistently cloudy.[7]

• Add a few more drops of the hot soluble solvent until the solution just becomes clear again.

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.[11]

• Collect the crystals by vacuum filtration.

Problem 2: My final product is pure by NMR, but has a persistent yellow or brown color.

Colored impurities are often large, conjugated molecules that can be difficult to remove by crystallization alone as they can become trapped in the crystal lattice.

Solution: Activated Charcoal Treatment

Activated charcoal has a high surface area and can adsorb colored impurities.[3]

• During the recrystallization process, after the crude material is fully dissolved in the hot solvent, remove the flask from the heat source.

• Add a very small amount of activated charcoal (e.g., 1-2% of the crude product's weight) to the solution. Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Swirl the mixture and gently heat it again for a few minutes.

• Perform a hot gravity filtration to remove the charcoal. This must be done quickly to prevent the desired compound from crystallizing prematurely in the funnel.[3] Use a pre-heated funnel and fluted filter paper for this step.

• Allow the clarified, hot filtrate to cool and crystallize as usual.

If color persists, column chromatography is the recommended next step.

Problem 3: Column chromatography provides poor separation of my product and a key impurity.

This indicates that the chosen solvent system (mobile phase) does not have the right selectivity for the separation.

Solution: Systematic Mobile Phase Optimization using TLC

• Develop a TLC Method: Spot your crude mixture on a silica gel TLC plate. Develop the plate in a chamber with a candidate eluent system. A good starting point for a compound like 5-iodopyrimidine-2-carbonitrile is a mixture of a non-polar solvent (like hexanes or toluene) and a more polar solvent (like ethyl acetate or acetone).

• Target Rf Value: Adjust the solvent ratio until the Rf (retention factor) of your desired product is approximately 0.25-0.35. This generally provides the best resolution in column chromatography.[4]

• Assess Separation: In the optimized TLC system, you should see clear separation between the spot for your product and the spots for major impurities. A separation (ΔRf) of at least 0.1 is desirable.

• Translate to Column: Use the solvent system identified by TLC as the mobile phase for your column chromatography. For difficult separations, a shallow gradient (e.g., slowly increasing the percentage of the polar solvent) can be more effective than an isocratic (constant composition) elution.[2]

Caption: Workflow for chromatography method development.

References

• Vertex AI Search. (n.d.). Recrystallization - Single Solvent.
• Ulbricht, T. L. V., Okuda, T., & Price, C. C. (n.d.). 2-Mercapto-4-amino-5-carbethoxypyrimidine. Organic Syntheses Procedure.
• RSC Publishing. (n.d.). New pyrimidine-5-carbonitrile derivatives as EGFR inhibitors with anticancer and apoptotic activities: design, molecular modeling and synthesis.
• National Center for Biotechnology Information. (n.d.). 2-Iodopyrimidine-5-carbonitrile. PubChem.
• Indian Academy of Sciences. (2019, June 21). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition.
• LabXchange. (2024, January 23). Lab Procedure: Recrystallization.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis.
• PubMed. (2021, March 15). Design and synthesis of pyrimidine-5-carbonitrile hybrids as COX-2 inhibitors: Anti-inflammatory activity, ulcerogenic liability, histopathological and docking studies.
• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina. YouTube.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• BLD Pharm. (n.d.). 5-Iodopyrimidine-2-carbonitrile.
• ResearchGate. (2014, December 29). Design, synthesis, molecular docking of new thiopyrimidine-5- carbonitrile derivatives and their cytotoxic activity against HepG2 cell line.
• PMC. (2024, December 6). Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst.
• ChemScene. (n.d.). 5-Iodopyrimidine.
• LCGC. (2009, December 1). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals.
• Revue Roumaine de Chimie. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K.
• Chromatography Online. (2026, February 15). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.
• BenchChem. (n.d.). Application Notes and Protocols for the Recrystallization of Isothiazole Carbonitriles.
• Dutscher. (n.d.). Protein purification troubleshooting guide.
• PMC. (n.d.). Convenient syntheses of isotopically labeled pyrimidine 2´-deoxynucleosides and their 5-hydroxy oxidation products.
• Pharmaceutical Technology. (2025, March 12). Evaluating Impurities in Drugs (Part II of III).
• ResearchGate. (2025, August 8). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs.
• BOC Sciences. (n.d.). Custom Impurities Synthesis Services.
• Scilit. (1974, July 31). Acetonitrile-based solvents: Their application in thin-layer chromatography of cyclic nucleotides, nucleosides, purine, and pyrimidines.
• ChemicalBook. (2025, July 14). 5-IODOPYRIMIDINE.

Sources

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• 5. chemscene.com [chemscene.com]
• 6. 5-IODOPYRIMIDINE | 31462-58-5 [chemicalbook.com]
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• 8. youtube.com [youtube.com]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. scilit.com [scilit.com]
• 11. LabXchange [labxchange.org]

Technical Support Center: Handling &amp; Troubleshooting 5-Iodopyrimidine-2-carbonitrile

Executive Summary: The "Activated Nitrile" Hazard

5-Iodopyrimidine-2-carbonitrile presents a dual-stability challenge common to electron-deficient heteroaromatics. While the iodine atom at C5 provides a handle for cross-coupling (Suzuki-Miyaura, Sonogashira), the nitrile group at C2 is the critical stability weak point.

The Core Issue: The pyrimidine ring is highly electron-deficient (diazine). This deficiency withdraws electron density from the C2-nitrile carbon, rendering it exceptionally electrophilic. In the presence of moisture—and catalyzed by trace acid or base—water attacks this carbon, hydrolyzing the nitrile to the primary amide (5-iodopyrimidine-2-carboxamide ). This is an irreversible degradation pathway.

Module 1: Storage & Handling Protocols (Prevention)

Objective: Prevent the initiation of hydrolysis during storage.

Critical Storage Parameters

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C (Refrigerated)	Lowers the kinetic rate of hydrolysis (Arrhenius equation).
Atmosphere	Inert Gas (Argon/Nitrogen)	Displaces atmospheric moisture. The compound is hygroscopic.
Container	Amber Vial, Tightly Sealed	Iodine Stability: C-I bonds are photosensitive. Light can induce homolytic cleavage, releasing iodine radicals.
Desiccant	P₂O₅ or Activated Silica	Essential in the secondary container (desiccator) to maintain <10% RH.

Handling Workflow (DOT Diagram)

Figure 1: Recommended workflow upon receipt of material to maximize shelf-life.

Module 2: Synthesis Troubleshooting (Mitigation)

Scenario: You are performing a Suzuki-Miyaura coupling at the C5-Iodine position, but yields are low, and you observe a new polar spot on TLC.

Diagnosis: The standard Suzuki condition (aqueous base + heat) is incompatible with the C2-nitrile. The basic conditions rapidly catalyze the hydration of the nitrile to the amide.

Troubleshooting Guide: The "Hydrolysis Trap"

Symptom	Probable Cause	Corrective Action
LC-MS shows M+18 peak	Hydrolysis of Nitrile to Amide	Switch Bases: Move from aqueous Na₂CO₃ to anhydrous bases like CsF or K₃PO₄ suspended in dry dioxane or toluene.
Starting Material Stalls	Catalyst poisoning by Iodide	Add Silver Salts: Add Ag₂CO₃ to precipitate AgI, driving the reaction and preventing catalyst deactivation.
Purple discoloration	Deiodination (Light damage)	Exclude Light: Wrap reaction flask in aluminum foil. Ensure reagents were stored correctly.

Mechanism of Failure (DOT Diagram)

Figure 2: Competing pathways. Aqueous conditions favor the red path (degradation), while anhydrous conditions favor the green path (synthesis).

Module 3: Quality Control & Purification (Remediation)

If you suspect your batch has degraded, use these parameters to confirm.

Analytical Markers

• LC-MS:

  • Target Mass: ~231 Da (M+H for Iodine isotope pattern).

  • Impurity Mass: ~249 Da (M+18, Amide).

• 1H NMR (DMSO-d6):

  • Purity Check: Look for two broad singlets around 7.5 - 8.5 ppm (NH₂ protons of the amide). The pure nitrile has no exchangeable protons.

  • Ring Shift: The pyrimidine ring protons will shift slightly upfield in the amide relative to the nitrile due to the loss of the strong electron-withdrawing CN induction.

• IR Spectroscopy:

  • Nitrile (Target): Sharp peak at ~2230–2240 cm⁻¹ .

  • Amide (Impurity): Loss of nitrile peak; appearance of broad bands at 3100–3400 cm⁻¹ (NH stretch) and 1650–1690 cm⁻¹ (C=O stretch).

Purification Strategy

Do not use aqueous workups if possible.

• Flash Chromatography: Use a gradient of Hexanes/Ethyl Acetate. The nitrile is significantly less polar than the amide.

• Recrystallization: If the amide content is <10%, recrystallize from anhydrous Ethanol or Toluene. Avoid water/alcohol mixtures that require heating.

Frequently Asked Questions (FAQ)

Q: Can I store this compound in DMSO solution at -20°C? A: Risky. DMSO is hygroscopic. Unless the DMSO is strictly anhydrous (molecular sieves) and the vial is sealed under argon, water absorbed by the DMSO will hydrolyze the nitrile over time, even at low temperatures. Store as a solid whenever possible.

Q: Why is the 2-position more sensitive than the 5-position? A: The 2-position is flanked by both nitrogen atoms of the pyrimidine ring. The inductive effect of these nitrogens pulls electron density away from the C2 carbon, making the attached nitrile carbon exceptionally "thirsty" for nucleophiles (water). The 5-position is less electron-deficient.

Q: I need to use a base for my reaction. Which one is safest? A: For Suzuki couplings, Cesium Fluoride (CsF) or Potassium Phosphate (K₃PO₄) in anhydrous solvents (Dioxane/DMF) are the gold standards for sensitive nitriles. Avoid Sodium Hydroxide (NaOH) or Carbonate (Na₂CO₃) in water.

References

• BLD Pharm. (n.d.). 5-Iodopyrimidine-2-carbonitrile Product Page. Retrieved from (Confirmed CAS and availability).

• PubChem. (2025).[1][2] 2-Iodopyrimidine-5-carbonitrile (Isomer Analog Data). National Library of Medicine. Retrieved from (Used for physical property extrapolation of iodopyrimidine nitriles).

• Sigma-Aldrich. (n.d.). 5-Bromopyrimidine-2-carbonitrile Safety Data Sheet. Retrieved from (Proxy for handling 2-cyanopyrimidine derivatives).

• ResearchGate. (2012). Hydrolysis kinetics of cyanopyridines in high-temperature water. Retrieved from (Mechanistic basis for heteroaromatic nitrile hydrolysis).

Sources

• 1. 5-Bromopyrimidine-2-carbonitrile | C5H2BrN3 | CID 686546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Iodopyrimidine-5-carbonitrile | C5H2IN3 | CID 130776346 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of 5-Iodopyrimidine-2-carbonitrile

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the crystallization of 5-Iodopyrimidine-2-carbonitrile. This document is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on obtaining high-quality crystalline material. The content is structured to address common questions and troubleshoot issues that may arise during the purification process.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the crystallization of 5-Iodopyrimidine-2-carbonitrile, providing the foundational knowledge needed for successful experimental design.

Q1: How do I select a suitable starting solvent for the crystallization of 5-Iodopyrimidine-2-carbonitrile?

A1: Selecting the right solvent is the most critical step in developing a successful crystallization protocol. The ideal solvent should dissolve the compound completely when hot but poorly when cold.[1] For 5-Iodopyrimidine-2-carbonitrile, a molecule with a polar pyrimidine ring, a nitrile group, and a halogen, the principle of "like dissolves like" is a good starting point.[2]

Your selection process should involve:

• Structural Analysis: The molecule contains polar functional groups (pyrimidine nitrogens, nitrile) capable of hydrogen bonding. This suggests that polar solvents, particularly those that can act as hydrogen bond donors or acceptors, are likely candidates.[3]

• Small-Scale Solubility Tests: Test the solubility of a few milligrams of your crude material in a small volume (e.g., 0.5 mL) of various solvents at both room temperature and at the solvent's boiling point.[4]

• Initial Solvent Screening: Based on the structure, begin with polar protic solvents like ethanol or isopropanol, and polar aprotic solvents like ethyl acetate or acetone. Many pyrimidine derivatives are successfully recrystallized from hot ethanol.[5][6]

The goal is to find a solvent that provides a significant solubility difference between hot and cold conditions, as this maximizes yield.

Q2: What are some recommended solvent systems (single and mixed) for 5-Iodopyrimidine-2-carbonitrile?

A2: Based on the chemical nature of pyrimidine derivatives and general crystallization principles, several systems can be proposed. Experimental validation is essential.

• Single-Solvent Systems: These are the simplest and often preferred method.[4]

  • Alcohols (Ethanol, Methanol, Isopropanol): Often the first choice for pyrimidine derivatives. They are polar, capable of hydrogen bonding, and have a good volatility profile.

  • Acetonitrile: A polar aprotic solvent that can be effective.

  • Ethyl Acetate: A moderately polar solvent that can work well if the compound is not overly polar.

• Mixed-Solvent Systems (Solvent/Anti-solvent): A two-solvent system is useful when no single solvent has the ideal solubility profile.[7] In this method, the compound is dissolved in a "good" solvent in which it is highly soluble, and a "poor" solvent (anti-solvent) in which it is insoluble is added dropwise to induce crystallization. The two solvents must be miscible.[4]

  • Ethanol/Water: A classic polar system. Dissolve the compound in hot ethanol and add water dropwise until the solution becomes cloudy, then add a drop or two of hot ethanol to clarify before cooling.

  • Dichloromethane/Hexane: A less polar system. Dissolve in dichloromethane and add hexane as the anti-solvent.

  • Acetone/Water: Another effective polar combination.

Q3: My compound is only soluble in high-boiling point solvents like DMF or DMSO. How can I crystallize it?

A3: This is a common challenge for highly polar or complex heterocyclic compounds. Standard cooling crystallization is often ineffective with solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) due to their high boiling points and strong solvating power. The recommended technique is anti-solvent vapor diffusion .[8]

In this method, the compound is dissolved in a minimal amount of DMF or DMSO in a small, open vial. This vial is then placed inside a larger, sealed chamber containing a volatile anti-solvent (a solvent in which the compound is insoluble, such as dichloromethane, diethyl ether, or hexane). Over time, the anti-solvent vapor slowly diffuses into the solution of your compound, reducing its solubility and promoting the slow growth of high-quality crystals. This method was reported to be successful for a pyrimidinone derivative that was only soluble in DMF and DMSO.[8]

Q4: What is polymorphism, and should I be concerned about it with 5-Iodopyrimidine-2-carbonitrile?

A4: Polymorphism is the ability of a solid material to exist in more than one crystal lattice structure. These different forms, or polymorphs, can have distinct physical properties, including solubility, melting point, and stability. In the pharmaceutical industry, controlling polymorphism is critical as it can impact a drug's bioavailability and shelf-life.

For pyrimidine derivatives, which are common scaffolds in medicinal chemistry, polymorphism is a known phenomenon and an important consideration.[6] The choice of crystallization solvent and the rate of cooling can directly influence which polymorphic form is obtained. It is crucial to maintain consistent crystallization conditions to ensure the production of a single, desired polymorph. Characterization of the final crystalline solid using techniques like X-ray powder diffraction (XRPD) or Differential Scanning Calorimetry (DSC) is recommended to identify and control the polymorphic form.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the crystallization of 5-Iodopyrimidine-2-carbonitrile.

Problem	Probable Cause(s)	Recommended Solution(s)
1. The compound does not dissolve in the hot solvent.	The solvent is not polar enough to dissolve the compound.	Select a more polar solvent. If using a mixed-solvent system, you may need to increase the proportion of the "good" solvent.
2. No crystals form after the solution cools.	A) Too much solvent was used: The solution is not supersaturated upon cooling. B) The solution is supersaturated but requires a nucleation event.	A) Boil off some of the solvent to increase the concentration, then allow it to cool again.[4] B) Try to induce crystallization by: • Scratching: Gently scratch the inside surface of the flask with a glass rod at the solution's surface. This creates microscopic imperfections that can serve as nucleation sites.[4] • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution to initiate crystal growth.
3. The compound "oils out" instead of forming crystals.	A) The solution is too concentrated, or cooling is too rapid. B) The melting point of the compound is lower than the boiling point of the solvent. C) Impurities are present that inhibit crystal lattice formation.	A) Re-heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent (1-5% more) and allow it to cool more slowly. Insulating the flask can help. B) Choose a solvent with a lower boiling point. C) Consider purifying the material by another method, such as column chromatography, before attempting recrystallization.[9]
4. Crystallization occurs too quickly, forming a fine powder.	The solution is excessively supersaturated, leading to rapid nucleation rather than slow crystal growth.	Re-heat the solution to re-dissolve the solid. Add more solvent (5-10%) than the minimum required for dissolution and allow the solution to cool more slowly. Slower cooling promotes the growth of larger, purer crystals.[1]
5. The final crystal yield is very low.	A) Too much solvent was used: A significant amount of the compound remains dissolved in the cold mother liquor. B) Premature crystallization: The compound crystallized out during a hot gravity filtration step. C) Incomplete transfer: Material was lost during transfer steps.	A) Before filtering, cool the flask in an ice bath to minimize the compound's solubility and maximize precipitation.[7] You can also try to recover a second crop of crystals by evaporating some of the solvent from the filtrate. B) Use a pre-heated funnel and flask for hot filtration and use a slight excess of hot solvent to prevent crystallization in the funnel. C) Ensure all vessels are rinsed with the cold recrystallization solvent during the final filtration step to transfer all crystalline material.[2]

Representative Solubility Data for Pyrimidine Derivatives

The following table provides a general guide to the solubility of pyrimidine-type compounds in common laboratory solvents. This data is for guidance only and must be confirmed experimentally for 5-Iodopyrimidine-2-carbonitrile.

Solvent	Type	Polarity	Expected Solubility Profile for Pyrimidine Derivatives
Hexane	Non-polar Aprotic	Low	Likely insoluble at all temperatures. Good potential as an anti-solvent.
Toluene	Non-polar Aprotic	Low	Low solubility; may be useful for some less polar analogues.
Dichloromethane (DCM)	Polar Aprotic	Medium	May dissolve the compound at room temperature; potential "good" solvent in a mixed pair.
Ethyl Acetate	Polar Aprotic	Medium	Good candidate for screening. May provide the desired "soluble when hot, insoluble when cold" profile.
Acetone	Polar Aprotic	High	Often a strong solvent. May be too effective, leading to low recovery unless used with an anti-solvent.
Isopropanol / Ethanol	Polar Protic	High	Excellent starting point. Frequently used for recrystallizing pyrimidine compounds.[6]
Methanol	Polar Protic	High	Often a very strong solvent due to its high polarity and small size. May be too effective for good recovery.
Water	Polar Protic	Very High	Likely insoluble. Good potential as an anti-solvent with a miscible organic solvent like ethanol or acetone.
DMF / DMSO	Polar Aprotic	Very High	Likely soluble at room temperature. Use only when other solvents fail, typically with anti-solvent vapor diffusion.[8]

Experimental Protocols & Visualizations

Protocol 1: Single-Solvent Cooling Crystallization

This is the most straightforward method and should be attempted first.

• Solvent Selection: Identify a suitable solvent in which the compound is soluble when hot and insoluble when cold (e.g., ethanol).

• Dissolution: Place the crude 5-iodopyrimidine-2-carbonitrile in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring or swirling. Continue to add hot solvent dropwise until the solid is completely dissolved.[1]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. Use a pre-heated funnel and a fluted filter paper to quickly filter the hot solution into a clean, pre-heated flask.

• Cooling & Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period.[2] For maximum yield, subsequently place the flask in an ice-water bath for 15-30 minutes.[7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[7]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.[2]

• Drying: Allow the crystals to dry completely under vacuum.

Protocol 2: Anti-Solvent Vapor Diffusion

Use this method when the compound is only soluble in high-boiling point solvents like DMF or DMSO.

• Dissolution: Dissolve the crude compound in the minimum amount of DMF or DMSO in a small, narrow vial (e.g., a 1-dram vial).

• Setup: Place this open vial inside a larger jar or beaker that contains a 1-2 cm layer of a volatile anti-solvent (e.g., Dichloromethane, Diethyl Ether, or Hexane).

• Diffusion: Seal the larger container tightly. The anti-solvent vapor will slowly diffuse into the DMF/DMSO solution.

• Crystallization: As the anti-solvent concentration in the inner vial increases, the solubility of the compound will decrease, leading to the slow growth of crystals over several hours to days.

• Isolation: Once suitable crystals have formed, carefully remove the inner vial, decant the mother liquor, and isolate the crystals. Wash gently with the anti-solvent and dry.

Visualization 1: Solvent Selection Workflow

This diagram outlines the logical steps for selecting an appropriate crystallization solvent system.

Caption: A troubleshooting guide for when crystallization fails to occur.

References

• Das, S., et al. (2022). Iodine-Catalyzed Multicomponent Synthesis of Highly Fluorescent Pyrimidine-Linked Imidazopyridines. ACS Omega. Available at: [Link]

• University of Alberta. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• LabXchange. (2024). Lab Procedure: Recrystallization. Retrieved from [Link]

• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 130776346, 2-Iodopyrimidine-5-carbonitrile. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Ghorbani-Vaghei, R., et al. (2024). Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst. Scientific Reports. Available at: [Link]

• Lee, H., et al. (2022). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Molecules. Available at: [Link]

• ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? Retrieved from [Link]

• Al-Issa, S. A. (2015). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. ResearchGate. Available at: [Link]

• El-Gaby, M.S.A. (n.d.). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Retrieved from [Link]

• Wang, H., et al. (2022). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry. Available at: [Link]

• Gulea, M., & Barone, V. (2020). Modifications at the C(5) position of pyrimidine nucleosides. MOST Wiedzy. Available at: [Link]

• Das, S., et al. (2022). Iodine-Catalyzed Multicomponent Synthesis of Highly Fluorescent Pyrimidine-Linked Imidazopyridines. ACS Publications. Available at: [Link]

• El-Faham, A., et al. (2021). Recent Advances in Pyrimidine-Based Drugs. Molecules. Available at: [Link]

• Cahová, H., et al. (2022). Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7-Deazapurine Nucleobases and Their Post-synthetic Modifications through the Suzuki-Miyaura Cross-Coupling Reactions. Chembiochem. Available at: [Link]

• Lee, H., et al. (2022). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. ResearchGate. Available at: [Link]

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• 2. youtube.com [youtube.com]
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• 5. Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LabXchange [labxchange.org]
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• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Iodopyrimidine-2-carbonitrile

For researchers, medicinal chemists, and professionals in drug development, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of innovation. Among the myriad of analytical techniques available, mass spectrometry (MS) stands out for its sensitivity and its ability to provide detailed structural information through the analysis of fragmentation patterns. This guide offers an in-depth technical comparison of the anticipated mass spectrometry fragmentation behavior of 5-Iodopyrimidine-2-carbonitrile, a molecule of interest in medicinal chemistry, with related halogenated pyrimidines. By synthesizing fundamental principles of mass spectrometry with empirical data from analogous structures, this document serves as a practical resource for predicting and interpreting the mass spectra of this and similar compounds.

Introduction to the Analyte: 5-Iodopyrimidine-2-carbonitrile

5-Iodopyrimidine-2-carbonitrile is a halogenated heterocyclic compound featuring a pyrimidine ring substituted with an iodine atom at the 5-position and a nitrile group at the 2-position. The presence of these distinct functional groups—a heavy halogen, a nitrogen-rich aromatic ring, and a cyano group—imparts a unique electronic and chemical character to the molecule, which in turn dictates its behavior under mass spectrometric analysis. Understanding the fragmentation pathways of this molecule is crucial for its unambiguous identification in complex matrices and for the structural confirmation of its derivatives in synthetic chemistry workflows.

Predicted Fragmentation Pattern of 5-Iodopyrimidine-2-carbonitrile

Electron Ionization (EI) Mass Spectrometry

In Electron Ionization (EI), high-energy electrons bombard the molecule, typically leading to the formation of a molecular ion (M•+) and subsequent extensive fragmentation.[3][4] For 5-Iodopyrimidine-2-carbonitrile (Molecular Weight: 230.99 g/mol ), the following fragmentation pathways are anticipated:

• Molecular Ion (M•+): A distinct molecular ion peak at m/z 231 is expected, which is characteristic of aromatic and heterocyclic compounds that can stabilize the radical cation.[5]

• Loss of Iodine Radical (M - I)•+: The Carbon-Iodine bond is the weakest bond in the molecule, making the loss of an iodine radical (I•, 127 u) a highly probable fragmentation pathway.[6] This would result in a prominent peak at m/z 104, corresponding to the 2-cyanopyrimidine cation.

• Loss of HCN: A common fragmentation pathway for aromatic nitriles is the elimination of a neutral hydrogen cyanide (HCN, 27 u) molecule.[5] This can occur from the molecular ion or from other fragments. Loss of HCN from the [M - I]•+ fragment (m/z 104) would yield a fragment at m/z 77.

• Pyrimidine Ring Fragmentation: The pyrimidine ring itself can undergo characteristic fragmentation, often involving the sequential loss of small neutral molecules like HCN.[7] This can lead to a complex series of lower mass fragments.

• Loss of a Cyano Radical (•CN): While generally less favorable than the loss of iodine, the elimination of a cyano radical (•CN, 26 u) from the molecular ion could lead to a fragment at m/z 205.

The following diagram illustrates the predicted major fragmentation pathways for 5-Iodopyrimidine-2-carbonitrile under EI conditions.

Caption: Predicted EI Fragmentation of 5-Iodopyrimidine-2-carbonitrile.

Electrospray Ionization (ESI) Mass Spectrometry

Electrospray Ionization (ESI) is a soft ionization technique that typically produces protonated molecules [M+H]+ or other adducts with minimal fragmentation in the ion source.[8] Tandem mass spectrometry (MS/MS) is then required to induce and analyze fragmentation.

• Protonated Molecule [M+H]+: In positive ion mode ESI, a strong signal for the protonated molecule at m/z 232 is expected.

• Collision-Induced Dissociation (CID) of [M+H]+: In an MS/MS experiment, the precursor ion at m/z 232 would be isolated and subjected to collision-induced dissociation (CID). The primary fragmentation pathway is expected to be the loss of a neutral iodine atom, although this is less common than radical loss in EI. A more likely fragmentation in ESI-MS/MS would be the loss of HI (128 u), if a proton is available for abstraction, leading to a fragment at m/z 104. Alternatively, fragmentation of the pyrimidine ring could be induced.

Comparative Analysis with 5-Bromopyrimidine

To provide experimental context for our predictions, we can compare the expected fragmentation of 5-Iodopyrimidine-2-carbonitrile with the known EI mass spectrum of 5-Bromopyrimidine. The key differences are the halogen (I vs. Br) and the presence of the 2-cyano group.

Feature	5-Iodopyrimidine-2-carbonitrile (Predicted)	5-Bromopyrimidine (Experimental)
Molecular Ion (M•+)	m/z 231 (prominent)	m/z 158/160 (prominent, isotopic pattern)
Primary Neutral Loss	Loss of I• (127 u) to give m/z 104	Loss of Br• (79/81 u) to give m/z 79
Secondary Fragmentation	Loss of HCN (27 u) from m/z 104 to give m/z 77	Loss of HCN (27 u) from m/z 79 to give m/z 52
Other Fragments	Ring fragmentation products	Ring fragmentation products

The comparison highlights a key diagnostic feature of halogenated compounds in mass spectrometry: the characteristic loss of the halogen radical. The relative ease of this loss follows the trend I > Br > Cl > F, which is inversely related to the bond strength.[6] Therefore, the loss of the iodine radical is expected to be a very dominant fragmentation pathway for 5-Iodopyrimidine-2-carbonitrile. The subsequent fragmentation of the resulting pyrimidine cation would then follow similar pathways to other pyrimidine derivatives.

Experimental Protocols

To obtain high-quality mass spectra for 5-Iodopyrimidine-2-carbonitrile, the following experimental protocols are recommended.

Electron Ionization (EI) by Direct Insertion Probe (DIP)

This method is suitable for the direct analysis of solid samples.[9][10]

Sample Preparation:

• Load a small amount of the solid sample (less than 0.1 mg) into a clean glass capillary tube.[11]

• Insert the capillary tube into the tip of the direct insertion probe.

Instrumental Parameters:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV[3]

• Source Temperature: 200-250 °C

• Probe Temperature Program: Start at 50 °C and ramp up to a temperature sufficient to volatilize the sample (e.g., 200 °C) at a rate of 20-50 °C/min.[12]

• Mass Analyzer: Scan from m/z 40 to 300.

Workflow Diagram:

Caption: Workflow for EI-MS analysis using a direct insertion probe.

Electrospray Ionization (ESI) by Direct Infusion

This method is suitable for obtaining the mass of the protonated molecule and for performing MS/MS experiments.[13]

Sample Preparation:

• Prepare a stock solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.[14]

• Dilute the stock solution to a final concentration of 1-10 µM in a 50:50 mixture of acetonitrile and water, containing 0.1% formic acid to promote protonation.[15][16]

Instrumental Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Infusion Flow Rate: 5-10 µL/min

• Capillary Voltage: 3-4 kV

• Drying Gas Temperature: 250-350 °C

• Nebulizer Gas Pressure: 10-20 psi

• MS1 Scan Range: m/z 100-400

• MS/MS (CID):

  • Precursor Ion: m/z 232

  • Collision Gas: Argon or Nitrogen

  • Collision Energy: Optimize by ramping from 10 to 40 eV to find the optimal energy for fragmentation.[17][18]

Workflow Diagram:

Caption: Workflow for ESI-MS and MS/MS analysis by direct infusion.

Conclusion

The mass spectrometric fragmentation of 5-Iodopyrimidine-2-carbonitrile is predicted to be dominated by the facile cleavage of the carbon-iodine bond under Electron Ionization, yielding a characteristic fragment at m/z 104. Subsequent fragmentation of the pyrimidine ring, primarily through the loss of HCN, provides further structural information. In contrast, Electrospray Ionization is expected to produce a stable protonated molecule, which can be subjected to Collision-Induced Dissociation to elicit structurally informative fragments. By comparing these predicted patterns with experimental data from analogous compounds like 5-Bromopyrimidine and adhering to the detailed experimental protocols provided, researchers can confidently identify and characterize this and other novel heterocyclic molecules. This guide serves as a foundational resource, blending theoretical principles with practical, field-proven methodologies to support the advancement of chemical and pharmaceutical research.

References

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Comparative Guide: Reactivity of 2-Chloropyrimidine vs. 5-Iodopyrimidine-2-carbonitrile

Executive Summary

This guide analyzes the divergent reactivity profiles of 2-chloropyrimidine (2-Cl) and 5-iodopyrimidine-2-carbonitrile (5-I-2-CN) . While both are pyrimidine building blocks, they represent opposing ends of the reactivity spectrum due to the electronic influence of the ring nitrogen atoms and the nature of their substituents.

• 2-Chloropyrimidine: The quintessential electrophile . The C2 position is electronically activated by two adjacent nitrogen atoms, making it highly susceptible to Nucleophilic Aromatic Substitution (

  ). Palladium-catalyzed coupling is possible but kinetically slower due to the strength of the C-Cl bond.

• 5-Iodopyrimidine-2-carbonitrile: A specialized cross-coupling partner . The C5 position acts as a "meta-like" center, unreactive toward

  but primed for metal-catalyzed oxidative addition due to the weak C-I bond. The C2-nitrile group serves as a strong electron-withdrawing group (EWG), further activating the C-I bond for catalysis while remaining a distinct functional handle for hydrolysis.

Electronic Landscape & Structural Analysis

The reactivity differences are dictated by the specific molecular orbital coefficients at the C2 and C5 positions.

Feature	2-Chloropyrimidine	5-Iodopyrimidine-2-carbonitrile
Primary Reactive Site	C2 (Electrophilic Center)	C5 (Oxidative Addition Center)
Electronic Effect	Inductive withdrawal by two -Nitrogens.	Inductive withdrawal by C2-CN; Resonance donation from I.
LUMO Character	High coefficient at C2; Low at C5.	Significant coefficient at C5-I bond ( ).
Primary Reaction Class	(Nucleophilic Substitution)	Pd-Catalyzed Cross-Coupling (Suzuki, etc.)[1][2]
Leaving Group Ability	Cl (Good for , poor for Pd-addn)	I (Excellent for Pd-addn, poor for at C5)

Mechanistic Insight

In 2-chloropyrimidine , the C2 carbon is flanked by two electronegative nitrogens. This creates a significant partial positive charge (

), lowering the energy of the transition state (Meisenheimer complex) during nucleophilic attack.

In 5-iodopyrimidine-2-carbonitrile , the C5 position is "insulated" from the nitrogens. Nucleophiles cannot attack C5 via

because the resulting negative charge cannot be delocalized onto a ring nitrogen. However, the C2-cyano group exerts a global electron-withdrawing effect, lowering the electron density of the entire ring and accelerating the rate of oxidative addition of Pd(0) into the C5-I bond compared to neutral iodopyrimidines [1].

Reactivity Pathways & Decision Matrix

Nucleophilic Aromatic Substitution ( )

• 2-Chloropyrimidine: Reacts rapidly with amines, thiols, and alkoxides. Kinetics are typically second-order (first order in substrate, first order in nucleophile) [2].[3]

• 5-Iodopyrimidine-2-carbonitrile: The C5-I bond is inert to

  . Attempting conditions (strong base/nucleophile) often leads to attack at the nitrile (C2-CN), resulting in Pinner-type imidates or hydrolysis to the amide, rather than displacement of the iodine [3].

Palladium-Catalyzed Coupling (Suzuki-Miyaura)

• 2-Chloropyrimidine: Challenging. The C-Cl bond is strong (approx. 95 kcal/mol). Successful coupling requires electron-rich, bulky phosphine ligands (e.g., substituted biphenylphosphines like XPhos or SPhos) to facilitate oxidative addition.

• 5-Iodopyrimidine-2-carbonitrile: Highly efficient. The C-I bond is weak (approx. 65 kcal/mol). The electron-poor nature of the ring (due to CN) further accelerates oxidative addition. Standard ligands (

  , dppf) are sufficient.

Reactivity Flowchart (Graphviz)

Caption: Divergent reaction pathways. Blue path indicates the dominant

mode for 2-Cl; Red path indicates the dominant Cross-Coupling mode for 5-I-2-CN.

Experimental Protocols

Protocol A: Functionalization of 2-Chloropyrimidine

Validates the high electrophilicity of the C2 position.

Objective: Synthesis of 2-(morpholin-4-yl)pyrimidine. Mechanism: Addition-Elimination (

) via Meisenheimer complex.

• Preparation: In a 50 mL round-bottom flask, dissolve 2-chloropyrimidine (1.0 equiv, 5 mmol) in Ethanol or Dioxane (10 mL).

• Nucleophile Addition: Add Morpholine (1.2 equiv) and Diisopropylethylamine (DIPEA) (1.5 equiv).

  • Note: DIPEA acts as a proton scavenger. For less nucleophilic amines, use

    .

• Reaction: Heat to 80°C for 2–4 hours.

  • Monitoring: TLC (Hexane/EtOAc 7:3) will show disappearance of the starting material (

    ) and appearance of a polar spot.

• Workup: Concentrate solvent in vacuo. Redissolve residue in EtOAc, wash with water (2x) and brine. Dry over

  .

• Purification: Recrystallization from EtOH or flash chromatography.

  • Expected Yield: >90%.[4][5]

Protocol B: Suzuki-Miyaura Coupling of 5-Iodopyrimidine-2-carbonitrile

Validates the lability of the C5-I bond and tolerance of the C2-CN group.

Objective: Synthesis of 5-phenylpyrimidine-2-carbonitrile. Mechanism: Pd(0) Oxidative Addition

Transmetallation Reductive Elimination.[6]

• Setup: Charge a microwave vial or pressure tube with 5-iodopyrimidine-2-carbonitrile (1.0 equiv, 1 mmol), Phenylboronic acid (1.2 equiv), and

  (3 mol%).

  • Catalyst Choice:

    is preferred over for stability and efficiency with heteroaryl halides [4].

• Solvent/Base: Add degassed 1,4-Dioxane (4 mL) and 2M aqueous

  (2.0 equiv).

  • Critical Step: The system must be strictly deoxygenated (Argon sparge for 5 mins) to prevent homocoupling or catalyst oxidation.

• Reaction: Heat at 90°C for 4–6 hours (or 110°C for 30 min in microwave).

  • Caution: Avoid highly basic conditions (

    , ) or prolonged heating (>12h) to prevent hydrolysis of the nitrile to the amide [5].

• Workup: Dilute with water, extract with EtOAc.

• Purification: Silica gel chromatography (Gradient: 0

  30% EtOAc in Hexanes).

  • Expected Yield: 75–85%.

Stability & Handling (The Carbonitrile Factor)

When working with 5-iodopyrimidine-2-carbonitrile , the nitrile group introduces specific stability concerns not present with 2-chloropyrimidine.

Parameter	2-Chloropyrimidine	5-Iodopyrimidine-2-carbonitrile
Hydrolytic Stability	Stable in water at neutral pH. Hydrolyzes to 2-hydroxypyrimidine only under forcing acidic/basic conditions.	Sensitive. The C2-CN group is activated. Can hydrolyze to primary amide (CONH2) in basic aqueous media at elevated temperatures.
Storage	Hygroscopic solid. Store under inert atmosphere recommended.	Light sensitive (C-I bond). Store in amber vials at 4°C.
Solubility	Soluble in most organic solvents and water.	Low water solubility. Requires polar organics (DMF, DMSO, Dioxane).

Troubleshooting: "The Pinner Trap"

If attempting to use alcohols (MeOH/EtOH) as solvents for reactions involving 5-iodopyrimidine-2-carbonitrile under acidic conditions (e.g., using HCl to generate a catalyst species), the nitrile may convert to the imidate ester (Pinner reaction).

• Solution: Use non-nucleophilic solvents like Toluene, THF, or DMF for the 5-iodo species.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Foundational text on pyrimidine electronic structure and substituent effects).

• Ramesh, A., et al. (1995). Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1,3,5-triazine.[3][7] Journal of the Indian Chemical Society, via Zenodo. Link(Note: Representative link to archived kinetic data).

• Kozak, W., et al. (2020). Modifications at the C-5 position of pyrimidine nucleosides.[5][8][9] ResearchGate Review. Link

• Organic Chemistry Portal. (n.d.). Suzuki Coupling Mechanism and Conditions. Link

• BenchChem Technical Support. (2025). Chemoselectivity in Dichloropyrimidine Reactions. Link

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